Perthane

• CAS: 72-56-0

Core Science & Biosynthesis

Perthane: A Technical Guide for Researchers

An In-depth Examination of the Physicochemical Properties, Synthesis, Analysis, and Toxicological Profile of 1,1-Dichloro-2,2-bis(4-ethylphenyl)ethane

This technical guide provides a comprehensive overview of Perthane (CAS Number: 72-56-0), an organochlorine insecticide. The document is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical and physical properties, methods of synthesis and analysis, and its toxicological effects, with a focus on its impact on the adrenal cortex.

Core Physicochemical Data

Perthane, chemically known as 1,1-dichloro-2,2-bis(4-ethylphenyl)ethane, is a solid substance.[1][2] The technical-grade product often appears as a light yellow, waxy solid.[3] Key quantitative data for Perthane are summarized in the table below for easy reference.

Property	Value	Source
CAS Number	72-56-0	[3][4]
Molecular Weight	307.26 g/mol
Molecular Formula	C18H20Cl2
Exact Mass	306.0942 Da
Appearance	Solid powder, Off-White
Solubility	Soluble in DMSO

Synthesis and Manufacturing

The primary method for synthesizing Perthane involves the condensation reaction of dichloroacetaldehyde with ethylbenzene. While detailed industrial synthesis protocols are proprietary, a general laboratory-scale synthesis can be conceptualized based on similar reactions for related organochlorine compounds.

Conceptual Synthesis Workflow

Caption: Conceptual workflow for the synthesis of Perthane.

Analytical Methodologies

The detection and quantification of Perthane in various matrices, such as biological and environmental samples, are crucial for toxicological and monitoring studies. The primary analytical technique employed is gas chromatography with electron capture detection (GC-ECD), a method well-suited for halogenated compounds like organochlorine pesticides.

Experimental Protocol: Analysis of Perthane in Biological Samples

This protocol outlines a general procedure for the analysis of Perthane in biological tissues.

1. Sample Preparation and Extraction:

• Homogenization: Homogenize a known weight of the biological tissue sample with a suitable solvent, such as hexane or a mixture of hexane and acetone.

• Extraction: Perform a liquid-liquid extraction. For fatty tissues, a cleanup step using techniques like gel permeation chromatography (GPC) or solid-phase extraction (SPE) with Florisil or silica gel is necessary to remove lipids that can interfere with the analysis.

• Concentration: Concentrate the extract to a small, known volume using a gentle stream of nitrogen.

2. Gas Chromatography-Electron Capture Detection (GC-ECD) Analysis:

• Instrumentation: A gas chromatograph equipped with an electron capture detector.

• Column: A capillary column suitable for organochlorine pesticide analysis (e.g., a non-polar or semi-polar column).

• Carrier Gas: High-purity nitrogen or helium.

• Injector and Detector Temperatures: Optimized for the analysis of semi-volatile compounds.

• Temperature Program: An oven temperature program that allows for the separation of Perthane from other potential contaminants.

• Quantification: Quantify the amount of Perthane in the sample by comparing the peak area in the sample chromatogram to a calibration curve generated from known concentrations of a Perthane analytical standard.

Analytical Workflow Diagram

Caption: General workflow for the analysis of Perthane in biological samples.

Toxicological Profile and Mechanism of Action

Perthane is classified as an organochlorine pesticide and is known to exhibit toxicity. One of the primary target organs is the adrenal gland. Exposure to Perthane can lead to adrenocortical atrophy.

Effect on the Adrenal Cortex and Steroidogenesis

The adrenal cortex is responsible for the synthesis of steroid hormones (steroidogenesis), a process that is critical for various physiological functions. Chemicals that disrupt adrenal function can have significant health impacts. Perthane, similar to other organochlorine compounds like DDT, is known to interfere with the endocrine system.

The precise molecular mechanism of Perthane's toxicity on the adrenal cortex is not fully elucidated. However, it is hypothesized that Perthane and its metabolites may disrupt the steroidogenic pathway. This disruption could occur at several points, including the expression of key steroidogenic enzymes or the function of the steroidogenic acute regulatory (StAR) protein, which is a critical gatekeeper for cholesterol transport into the mitochondria, the initial and rate-limiting step in steroidogenesis. The disruption of steroidogenesis can be mediated through various signaling pathways, including those involving protein kinase A (PKA) and protein kinase C (PKC).

Postulated Signaling Pathway of Perthane-Induced Adrenal Toxicity

Caption: Postulated signaling pathway for Perthane-induced adrenal toxicity.

References

• 1. medkoo.com [medkoo.com]
• 2. Perthane | CymitQuimica [cymitquimica.com]
• 3. Page loading... [wap.guidechem.com]
• 4. accustandard.com [accustandard.com]

Perthane: A Technical Overview of Synonyms, Alternative Names, and Toxicological Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical Perthane, including its various synonyms and alternative names. The document delves into its toxicological profile, with a focus on its effects on the adrenal cortex and mammary tissue. Detailed methodologies from relevant studies are presented to facilitate further research and understanding of this compound.

Chemical Identity: Synonyms and Alternative Names

Perthane is an organochlorine insecticide.[1] A comprehensive list of its synonyms and alternative names is provided in Table 1 for clear identification and cross-referencing in research and literature.

Identifier Type	Name/Value	Source
Common Name	Perthane	[2][3][4]
IUPAC Name	1,1-Dichloro-2,2-bis(4-ethylphenyl)ethane	[2]
CAS Registry Number	72-56-0
Chemical Formula	C18H20Cl2
Molecular Weight	307.26 g/mol
Synonyms	1,1'-(2,2-dichloroethylidene)bis(4-ethyl-benzene)
1,1-Bis-(4-Ethylphenyl)-2,2-dichloroethane
1,1-Bis(p-Ethylphenyl)-2,2-dichloroethane
1,1-Dichloro-2,2-bis(ethylphenyl)ethane
1,1-dichloro-2,2-bis(p-ethylphenyl)-ethan
1-[2,2-Dichloro-1-(4-ethylphenyl)ethyl]-4-ethylbenzene
2,2-bis(p-ethylphenyl)-1,1-dichloro-ethan
2,2-Dichloro-1,1-bis(p-ethylphenyl)ethane
Benzene, 1,1′-(2,2-dichloroethylidene)bis[4-ethyl-
Di(p-ethylphenyl)dichloroethane
Diethyl-diphenyl dichloroethane
ENT 17,082
Ethane, 1,1-dichloro-2,2-bis(p-ethylphenyl)-
Ethyl-DDD
Ethylan
p,p'-Ethyl-DDD
Q 137
Rhothane

Toxicological Profile

Perthane has been noted for its distinct toxicological effects, particularly on the adrenal cortex and its potential influence on mammary gland tumors.

Adrenocortical Atrophy

Perthane has been shown to cause atrophy of the adrenal cortex. This effect is believed to be mediated through the inhibition of steroidogenesis.

The following protocol is adapted from a study investigating the effects of a related compound, o,p'-DDD, on adrenal gland homogenates and can be used as a basis for studying Perthane.

Objective: To determine the direct inhibitory effect of Perthane on corticosteroid synthesis in adrenal tissue.

Materials:

• Adrenal glands from dogs.

• 0.25M Sucrose solution

• Perthane

• Propylene glycol (as a solvent for Perthane)

• Blood plasma

• Corticosteroid precursors (e.g., progesterone or deoxycorticosterone)

• Incubation system (e.g., water bath shaker)

• Method for quantifying 11-hydroxycorticosteroids (11-OHCS)

Procedure:

• Prepare 2% homogenates of the adrenal glands in 0.25M sucrose solution.

• Set up an incubation system containing the adrenal homogenate.

• Add a known concentration of a corticosteroid precursor (e.g., 50 µg of progesterone or deoxycorticosterone) to the incubation medium.

• Prepare different concentrations of Perthane dissolved in propylene glycol.

• Add the Perthane solutions and blood plasma to the incubation system.

• Incubate the mixture for 1 hour at a controlled temperature.

• Following incubation, determine the concentration of 11-OHCS in the incubation medium.

• A decrease in the production of 11-OHCS in the presence of Perthane would indicate an inhibitory effect on steroidogenesis.

Mammary Carcinoma Prevention

Some studies have suggested that Perthane may prevent the formation of spontaneous mammary carcinomas. While a specific protocol for testing the preventative effects of Perthane on mammary carcinogenesis was not found in the reviewed literature, the following is a generalized protocol for inducing mammary tumors in rats, which can be adapted to study the inhibitory potential of a test compound like Perthane.

This protocol is based on studies using 7,12-dimethylbenz[a]anthracene (DMBA) to induce mammary tumors. To test the preventative effects of Perthane, a group of animals would be pre-treated with Perthane before and/or during DMBA administration.

Objective: To assess the potential of Perthane to prevent or reduce the incidence and growth of chemically-induced mammary tumors.

Materials:

• Female Sprague-Dawley rats (typically 45-55 days old)

• 7,12-dimethylbenz[a]anthracene (DMBA)

• Vehicle for DMBA (e.g., corn oil)

• Perthane

• Vehicle for Perthane

• Animal housing and care facilities

• Calipers for tumor measurement

• Histopathology equipment

Procedure:

• Animal Acclimatization: Acclimatize rats to the laboratory conditions for at least one week.

• Grouping: Divide the rats into at least four groups:

  • Group 1 (Control): Receives the vehicle for both DMBA and Perthane.

  • Group 2 (DMBA): Receives DMBA and the vehicle for Perthane.

  • Group 3 (Perthane + DMBA): Receives Perthane and DMBA.

  • Group 4 (Perthane only): Receives Perthane and the vehicle for DMBA.

• Perthane Administration: Administer Perthane (or its vehicle) to the respective groups according to a predetermined schedule (e.g., daily oral gavage) starting before DMBA administration and continuing for a specified period.

• DMBA Administration: Induce mammary tumors by administering DMBA. A common method is subcutaneous injection into the mammary fat pad. For example, a single dose of 80 mg/kg body weight can be used.

• Tumor Monitoring: Palpate the mammary glands weekly to detect the appearance of tumors. Measure the size of any palpable tumors with calipers.

• Study Termination: The study can be terminated after a predefined period (e.g., 3 months), or when tumors in the control group reach a certain size.

• Data Collection and Analysis: At necropsy, excise the tumors and normal mammary tissue for histopathological examination. Compare the tumor incidence, latency, and multiplicity between the different groups. A significant reduction in these parameters in the "Perthane + DMBA" group compared to the "DMBA" group would suggest a preventative effect of Perthane.

Potential Signaling and Metabolic Pathways

While specific signaling pathways for Perthane are not well-elucidated, its action as an organochlorine pesticide suggests potential mechanisms of toxicity. Furthermore, its metabolism can be predicted based on general biotransformation pathways.

Postulated Signaling Pathway for Adrenocortical Atrophy

The atrophy of the adrenal cortex caused by Perthane likely involves the disruption of steroidogenesis. This can occur through the inhibition of key enzymes in the steroid synthesis pathway. A simplified, hypothetical signaling pathway is presented below.

Caption: Hypothetical pathway of Perthane-induced adrenocortical atrophy.

General Metabolic Pathway of Perthane

The biotransformation of Perthane, like other xenobiotics, likely involves Phase I and Phase II metabolic reactions, primarily in the liver, to increase its water solubility and facilitate excretion.

Caption: Generalized metabolic pathway for the biotransformation of Perthane. Caption: Generalized metabolic pathway for the biotransformation of Perthane.

References

• 1. researchgate.net [researchgate.net]
• 2. A short-term rat mammary carcinogenesis model for the prevention of hormonally responsive and non-responsive in situ carcinomas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pristane-induced mammary carcinomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Perthane, the Adrenal Cortex, and Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Perthane: An In-depth Technical Guide on its Core Mechanism of Action as an Organochlorine Pesticide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Perthane (1,1-dichloro-2,2-bis(4-ethylphenyl)ethane), an organochlorine pesticide structurally related to DDT, is recognized for its insecticidal properties and its significant biological effects in non-target organisms. This technical guide provides a comprehensive overview of the principal mechanisms through which Perthane is proposed to exert its effects, drawing upon existing research on Perthane and structurally analogous compounds. The primary modes of action discussed include neurotoxicity through modulation of ion channels, disruption of adrenal steroidogenesis leading to adrenocortical atrophy, and endocrine disruption via interaction with estrogen receptors. This document synthesizes available data, outlines relevant experimental protocols, and presents signaling pathways and experimental workflows to facilitate further research and understanding of Perthane's toxicological profile.

Introduction

Perthane is a dichlorodiphenyldichloroethane (DDD) derivative characterized by the presence of ethyl groups on the phenyl rings. Historically used for the control of various insect pests, its use has been discontinued in many countries due to its environmental persistence and potential for adverse health effects. Understanding the molecular mechanisms underlying Perthane's action is crucial for assessing its toxicological risk and for the development of potential therapeutic interventions in cases of exposure. This guide explores the three primary putative mechanisms of Perthane's action: neurotoxicity, adrenal toxicity, and endocrine disruption.

Neurotoxicity: Interference with Neuronal Ion Channels

The primary insecticidal action of many organochlorine pesticides, including the DDT-family to which Perthane belongs, is attributed to their ability to disrupt normal nerve function. This disruption is primarily achieved through the modulation of voltage-gated sodium channels and GABA-A receptors.

Modulation of Voltage-Gated Sodium Channels (VGSCs)

Perthane, like DDT, is hypothesized to bind to voltage-gated sodium channels in the neuronal membrane. This interaction is thought to delay the inactivation of the channel, leading to a prolonged influx of sodium ions following a nerve impulse. The persistent depolarization results in hyperexcitability of the neuron, causing repetitive firing and eventual paralysis of the insect.

Caption: Proposed mechanism of Perthane-induced neurotoxicity via modulation of voltage-gated sodium channels (VGSCs).

To investigate the effect of Perthane on VGSCs, whole-cell patch-clamp electrophysiology would be the method of choice.

• Cell Culture: A suitable neuronal cell line (e.g., SH-SY5Y) or primary neurons would be cultured on glass coverslips.

• Patch-Clamp Recording:

  • Coverslips are transferred to a recording chamber on an inverted microscope.

  • The chamber is perfused with an external solution containing physiological ion concentrations.

  • A glass micropipette filled with an internal solution is used to form a high-resistance seal with the cell membrane (a "gigaseal").

  • The membrane patch under the pipette is ruptured to achieve the whole-cell configuration, allowing control of the membrane potential and recording of ion channel currents.

• Voltage Protocol: A series of voltage steps are applied to elicit sodium currents. A typical protocol would involve holding the cell at a negative potential (e.g., -80 mV) and then depolarizing to various test potentials (e.g., from -60 mV to +40 mV in 10 mV increments).

• Data Acquisition: Sodium currents are recorded in the absence (control) and presence of varying concentrations of Perthane.

• Analysis: The peak sodium current, activation and inactivation kinetics, and the voltage-dependence of activation and inactivation are analyzed to determine the specific effects of Perthane on channel gating.

Antagonism of GABA-A Receptors

Another potential neurotoxic mechanism for organochlorine pesticides is the antagonism of the gamma-aminobutyric acid (GABA) type A receptor. GABA is the primary inhibitory neurotransmitter in the central nervous system. Its binding to the GABA-A receptor opens a chloride ion channel, leading to hyperpolarization of the neuron and inhibition of nerve impulse transmission. Perthane may act as a non-competitive antagonist, blocking the chloride channel and thereby preventing the inhibitory action of GABA. This would lead to a state of hyperexcitability and convulsions.

Caption: Postulated mechanism of Perthane-induced neurotoxicity through antagonism of the GABA-A receptor.

The effect of Perthane on GABA-A receptor function can be assessed using a chloride influx assay.

• Cell Culture: A cell line expressing GABA-A receptors (e.g., HEK293 cells transfected with GABA-A receptor subunits) is cultured in a multi-well plate.

• Chloride-Sensitive Dye Loading: Cells are loaded with a chloride-sensitive fluorescent dye, such as MQAE (N-(Ethoxycarbonylmethyl)-6-Methoxyquinolinium Bromide). The fluorescence of this dye is quenched by chloride ions.

• Assay Procedure:

  • The baseline fluorescence of the dye-loaded cells is measured.

  • Cells are pre-incubated with varying concentrations of Perthane or a vehicle control.

  • A solution containing GABA is added to stimulate chloride influx through the GABA-A receptors.

• Fluorescence Measurement: The change in fluorescence intensity is monitored over time using a fluorescence plate reader. A decrease in fluorescence indicates chloride influx.

• Data Analysis: The rate and extent of fluorescence quenching are compared between control and Perthane-treated cells to determine if Perthane inhibits GABA-induced chloride influx.

Adrenal Toxicity: Inhibition of Steroidogenesis

A well-documented effect of Perthane and its analogue, o,p'-DDD (Mitotane), is the induction of adrenocortical atrophy. This is believed to result from the inhibition of key enzymes involved in the synthesis of steroid hormones (steroidogenesis).

Inhibition of Cytochrome P450 Enzymes

The primary targets for Perthane within the adrenal cortex are likely the mitochondrial cytochrome P450 enzymes, which are critical for steroid hormone biosynthesis. Specifically, Perthane may inhibit cholesterol side-chain cleavage enzyme (P450scc) and 11β-hydroxylase (CYP11B1), leading to a reduction in the production of glucocorticoids, mineralocorticoids, and adrenal androgens.

Caption: The adrenal steroidogenesis pathway with proposed sites of inhibition by Perthane.

The inhibitory effect of Perthane on steroidogenesis can be quantified using an in vitro assay with an adrenal cell line (e.g., NCI-H295R).

• Cell Culture: NCI-H295R cells are seeded in a multi-well plate and allowed to adhere.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of Perthane, a vehicle control, and a positive control inhibitor (e.g., metyrapone for 11β-hydroxylase).

• Stimulation: Steroidogenesis is stimulated by adding a precursor, such as forskolin or a specific steroid substrate (e.g., 11-deoxycortisol to assess 11β-hydroxylase activity).

• Hormone Quantification: After an incubation period (e.g., 24-48 hours), the cell culture supernatant is collected. The concentrations of key steroid hormones (e.g., cortisol, corticosterone, androstenedione) are measured using specific enzyme-linked immunosorbent assays (ELISAs) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: The production of each hormone in the presence of Perthane is compared to the control to determine the concentration-dependent inhibitory effect.

Endocrine Disruption: Interaction with Estrogen Receptors

Perthane, due to its diphenyl structure, has the potential to act as an endocrine-disrupting chemical (EDC) by interacting with estrogen receptors (ERα and ERβ). As a xenoestrogen, it may mimic the action of endogenous estrogens, leading to inappropriate activation of estrogen-responsive genes, or it may act as an anti-estrogen, blocking the effects of natural estrogens.

Estrogen Receptor Signaling and Potential Perthane Interaction

Caption: Potential interference of Perthane with the estrogen receptor signaling pathway.

Experimental Protocol: Competitive Estrogen Receptor Binding Assay

A competitive binding assay is used to determine if Perthane can bind to estrogen receptors and to quantify its binding affinity.

• Receptor Preparation: Estrogen receptors (ERα and ERβ) are obtained from a suitable source, such as recombinant protein expression systems or uterine cytosol from ovariectomized rats.

• Assay Setup:

  • A constant concentration of a radiolabeled estrogen (e.g., [³H]-estradiol) is incubated with the receptor preparation.

  • Increasing concentrations of unlabeled Perthane are added to compete with the radiolabeled estrogen for binding to the receptor.

  • A known estrogen (e.g., diethylstilbestrol) is used as a positive control, and a non-binding compound as a negative control.

• Incubation and Separation: The mixture is incubated to allow binding to reach equilibrium. Bound and free radiolabeled estrogen are then separated, typically by filtration or dextran-coated charcoal adsorption.

• Quantification: The amount of radioactivity in the bound fraction is measured using liquid scintillation counting.

• Data Analysis: A competition curve is generated by plotting the percentage of bound radiolabel against the concentration of Perthane. From this curve, the IC50 (the concentration of Perthane that inhibits 50% of the specific binding of the radiolabeled estrogen) can be determined, and the relative binding affinity (RBA) compared to estradiol can be calculated.

Summary of Quantitative Data (Hypothetical)

Direct quantitative data for Perthane across these mechanisms is limited in the public domain. The following tables present a hypothetical summary of expected results based on the known properties of structurally similar organochlorine pesticides.

Table 1: Hypothetical Neurotoxic Effects of Perthane

Parameter	Target	Expected Effect of Perthane	Hypothetical EC50/IC50
Sodium Current Inactivation	Voltage-Gated Sodium Channel	Delayed inactivation	1 - 10 µM
Chloride Influx	GABA-A Receptor	Inhibition	5 - 50 µM

Table 2: Hypothetical Adrenal and Endocrine Effects of Perthane

Parameter	Target	Expected Effect of Perthane	Hypothetical IC50/Ki
Cortisol Production	11β-hydroxylase (CYP11B1)	Inhibition	0.5 - 5 µM
Estradiol Binding	Estrogen Receptor α (ERα)	Competitive Binding	Ki > 1 µM
Estradiol Binding	Estrogen Receptor β (ERβ)	Competitive Binding	Ki > 1 µM

Conclusion

The mechanism of action of Perthane is multifaceted, with evidence suggesting primary effects on the nervous system, the adrenal glands, and the endocrine system. As a neurotoxin, it likely disrupts the normal function of voltage-gated sodium channels and GABA-A receptors. Its adrenocorticolytic properties are attributed to the inhibition of critical cytochrome P450 enzymes in the steroidogenesis pathway. Furthermore, its chemical structure suggests a potential for endocrine disruption through interaction with estrogen receptors. The experimental protocols outlined in this guide provide a framework for the detailed investigation required to fully elucidate the quantitative aspects of these interactions. Further research is essential to precisely characterize the molecular targets of Perthane and to better understand its toxicological implications for human health and the environment.

Perthane Insecticide: A Technical Guide to Its Historical Uses and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Perthane, a chlorinated hydrocarbon insecticide, saw widespread use in the mid-20th century for the control of a variety of agricultural and household pests. As a member of the organochlorine family, its mechanism of action centers on the disruption of nerve function, leading to paralysis and death in susceptible insects. This technical guide provides an in-depth review of the historical applications of Perthane, its chemical and physical properties, and the experimental methodologies used to evaluate its efficacy and environmental fate. Detailed protocols for its synthesis and residue analysis are presented, alongside a discussion of its toxicological profile and mechanism of action. This document is intended to serve as a comprehensive resource for researchers and scientists interested in the legacy of organochlorine pesticides and their impact on biological systems.

Introduction

Perthane, chemically known as 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane, is an organochlorine insecticide related to DDT.[1] It was formerly used to control a range of insect pests in both agricultural and domestic settings.[1] Although its use has been discontinued in many countries due to concerns about its environmental persistence and potential for bioaccumulation, a thorough understanding of its properties and historical applications remains relevant for environmental science and toxicology research.

Chemical and Physical Properties

Perthane is a crystalline solid at room temperature.[2] The technical-grade product is a light yellow, waxy solid.[3] It is practically insoluble in water but soluble in organic solvents such as acetone and kerosene.[2]

Table 1: Physical and Chemical Properties of Perthane

Property	Value	Reference
Chemical Formula	C₁₈H₂₀Cl₂
Molecular Weight	307.26 g/mol
CAS Number	72-56-0
Melting Point	56-57 °C
Water Solubility	Insoluble (practically)
Vapor Pressure	4.0 x 10⁻⁶ mm Hg

Historical Uses and Applications

Perthane was utilized as a non-systemic insecticide with a range of applications.

Agricultural Uses

It was recommended for the control of various insect pests on vegetable crops and fruits. A notable application was in the control of the pear psylla. It was also effective against leafhoppers and various insect larvae. Formulations included emulsifiable concentrates and wettable powders.

Domestic and Industrial Uses

Domestically, Perthane was used to control clothes moths and carpet beetles. Its application extended to the textile and dry-cleaning industries for mothproofing.

Experimental Protocols

Synthesis of 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane (Perthane)

The synthesis of Perthane is achieved through the condensation of dichloroacetaldehyde with ethylbenzene. A detailed laboratory-scale synthesis of a radiolabeled analog provides a representative protocol.

Protocol: Synthesis of ¹⁴C-labeled Perthane

• Reaction Setup: In a suitable reaction vessel, combine ¹⁴C-labeled ethylbenzene with dichloroacetaldehyde in the presence of a condensing agent such as concentrated sulfuric acid.

• Reaction Conditions: The reaction mixture is stirred at a controlled temperature to facilitate the condensation reaction.

• Workup: Following the reaction, the mixture is poured over ice water. The organic layer is separated, washed with a dilute base to neutralize any remaining acid, and then washed with water until neutral.

• Purification: The crude product is purified by recrystallization from a suitable solvent, such as methanol, to yield crystalline Perthane.

• Characterization: The identity and purity of the synthesized Perthane can be confirmed using techniques such as melting point determination, gas chromatography (GC), and mass spectrometry (MS).

Residue Analysis in Environmental and Biological Samples

The determination of Perthane residues in various matrices, such as soil, water, and agricultural products, is crucial for assessing environmental contamination and human exposure. Gas chromatography with an electron capture detector (GC-ECD) is a standard method for the analysis of organochlorine pesticides like Perthane.

Protocol: Gas Chromatography-Electron Capture Detector (GC-ECD) Analysis of Perthane Residues

• Sample Preparation (QuEChERS method adaptation):

  • Homogenize a representative sample (e.g., 10-15 g of a vegetable sample).

  • Extract the homogenized sample with an organic solvent such as acetonitrile.

  • Add a salting-out agent (e.g., magnesium sulfate, sodium chloride) to induce phase separation.

  • Centrifuge the sample to separate the organic and aqueous layers.

  • Take an aliquot of the acetonitrile (upper) layer for cleanup.

  • Perform dispersive solid-phase extraction (d-SPE) by adding a sorbent (e.g., primary secondary amine - PSA) to remove interfering matrix components.

  • Centrifuge and collect the supernatant for GC analysis.

• GC-ECD Conditions:

  • Gas Chromatograph: Agilent 6890 or equivalent.

  • Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Detector: Electron Capture Detector (ECD).

  • Detector Temperature: 300 °C.

  • Carrier Gas: Nitrogen or Helium at a constant flow rate.

• Quantification: The concentration of Perthane in the sample is determined by comparing the peak area of the analyte to that of a known standard.

Mechanism of Action

As an organochlorine insecticide, Perthane's primary mode of action is the disruption of the insect's nervous system. It targets the voltage-gated sodium channels in the nerve cell membranes.

Perthane binds to the sodium channels and prolongs the open state of the channel, leading to a continuous influx of sodium ions into the neuron. This persistent depolarization results in hyperexcitability of the nerve, causing tremors, convulsions, paralysis, and ultimately, the death of the insect. The mechanism is analogous to that of DDT.

Diagram of Perthane's effect on neuronal sodium channels.

Toxicology and Environmental Fate

Toxicology

Perthane exhibits low to moderate acute toxicity to mammals via oral ingestion. However, like other organochlorines, there are concerns about its potential for bioaccumulation in fatty tissues and its long-term health effects.

Table 2: Acute Toxicity of Perthane

Test Organism	Route	LD₅₀	Reference
Rat	Oral	6600 mg/kg
Rat	Intravenous	73 mg/kg
Wild Bird	Oral	>9000 mg/kg

Environmental Fate

Perthane's environmental persistence is a significant concern. It is relatively stable and can remain in the soil and aquatic environments for extended periods. Its low water solubility and high octanol-water partition coefficient suggest a high potential for bioaccumulation in aquatic organisms. The degradation of pesticides in the environment is influenced by factors such as sunlight (photolysis), water (hydrolysis), and microbial activity. Environmental fate studies are conducted to understand the transformation and mobility of such compounds in soil and water systems.

Environmental pathways and fate of Perthane insecticide.

Conclusion

Perthane represents a class of insecticides that were effective for pest control but posed significant environmental and toxicological risks. This technical guide has summarized its historical uses, chemical properties, and the scientific methodologies associated with its study. The detailed protocols and diagrams provided herein are intended to equip researchers with a foundational understanding of this legacy pesticide, aiding in the broader study of organochlorine compounds and their lasting impact.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of 14C labeled 1,1-dichloro 2,2-bis (p-ethylphenyl)ethane (Perthane) (R) and related degradation products [arizona.aws.openrepository.com]
• 3. Perthane | C18H20Cl2 | CID 6295 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane, a compound commonly known as Perthane. It is an analog of the well-known insecticide DDT, with ethyl groups replacing the chloro groups on the phenyl rings.[1] This document details the primary synthesis pathway, experimental protocols, and relevant chemical data.

Introduction

1,1-dichloro-2,2-bis(p-ethylphenyl)ethane is a chlorinated hydrocarbon that has been investigated for its insecticidal properties.[1] Structurally similar to DDT, its synthesis follows a classic electrophilic aromatic substitution reaction. The compound is of interest to researchers studying structure-activity relationships of insecticides and for the development of new pest control agents. This guide will focus on the most common and well-documented synthetic route.

Synthesis Pathway

The primary pathway for the synthesis of 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane involves the condensation of dichloroacetaldehyde with ethylbenzene.[2] This reaction is analogous to the synthesis of DDT, where chloral (trichloroacetaldehyde) is condensed with chlorobenzene.[3] The reaction is typically catalyzed by a strong acid, such as concentrated sulfuric acid.

The reaction proceeds via an electrophilic aromatic substitution mechanism. The acid protonates the carbonyl oxygen of dichloroacetaldehyde, making the carbonyl carbon highly electrophilic. Two molecules of ethylbenzene then act as nucleophiles, attacking the electrophilic carbon in a stepwise manner. The ethyl group is an ortho, para-directing group, leading to the preferential formation of the p,p' isomer, which is the desired product.[1]

Figure 1: Synthesis pathway of 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane.

Experimental Protocol

The following experimental protocol is based on the synthesis of carbon-14 labeled 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane, adapted for a general laboratory setting.

Materials:

• Dichloroacetaldehyde

• Ethylbenzene

• Concentrated Sulfuric Acid

• Hexane

• Anhydrous Sodium Sulfate

• Ice

Procedure:

• In a suitable reaction vessel, combine dichloroacetaldehyde and a molar excess of ethylbenzene.

• Cool the mixture in an ice bath.

• Slowly add concentrated sulfuric acid to the cooled and stirred mixture. The addition should be controlled to maintain a low temperature.

• After the addition of the acid is complete, continue to stir the reaction mixture for several hours at a controlled temperature.

• Upon completion of the reaction, carefully pour the mixture over crushed ice with stirring to precipitate the crude product.

• Extract the product with hexane.

• Wash the organic extract with water and then dry it over anhydrous sodium sulfate.

• Filter the mixture to remove the drying agent.

• Evaporate the solvent under reduced pressure to yield the crude product as an oil.

• The crude product can be further purified by recrystallization or chromatography to isolate the pure p,p' isomer.

Figure 2: General experimental workflow for the synthesis.

Quantitative Data

The following table summarizes the quantitative data reported for the synthesis of 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane.

Parameter	Value	Reference
Molecular Formula	C₁₈H₂₀Cl₂
Molecular Weight	307.26 g/mol
Theoretical Yield	97% (crude product)
Melting Point (p,p' isomer)	57-58 °C
Purity of p,p' isomer (after purification)	95%
Boiling Point	407.2 °C at 760 mmHg
Density	1.117 g/cm³

Product Characterization

The synthesized 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane can be characterized using various analytical techniques:

• Gas Chromatography (GC): Can be used to determine the purity of the product and the isomeric ratio (p,p' vs. o,p').

• Mass Spectrometry (MS): Provides information about the molecular weight and fragmentation pattern of the compound.

• Infrared (IR) Spectroscopy: Shows characteristic absorption bands for the aromatic rings and the C-Cl bonds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the structure of the molecule, confirming the positions of the ethyl and dichloroethyl groups.

Safety Considerations

• Concentrated sulfuric acid is highly corrosive and should be handled with extreme care, using appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• The reaction should be performed in a well-ventilated fume hood.

• Organic solvents such as hexane are flammable and should be handled away from ignition sources.

• As a chlorinated hydrocarbon, 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane should be handled with care, and exposure should be minimized.

Conclusion

The synthesis of 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane is a straightforward electrophilic aromatic substitution reaction. By following the detailed protocol and safety precautions outlined in this guide, researchers can reliably synthesize this compound for further study. The provided data and characterization methods will aid in the verification of the final product.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Perthane | C18H20Cl2 | CID 6295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

The Environmental Fate and Persistence of Perthane: A Technical Review

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perthane, chemically known as 1,1-dichloro-2,2-bis(4-ethylphenyl)ethane, is an organochlorine insecticide, a structural analogue of DDT. Historically, it was utilized for the control of various insect pests on vegetables and in the textile industry to protect against moths and carpet beetles.[1] Due to its persistent nature and potential for environmental accumulation, characteristic of organochlorine pesticides, its use has been discontinued. This technical guide provides a comprehensive overview of the available data on the environmental fate and persistence of Perthane, addressing its behavior in soil, water, and the atmosphere. It is important to note that much of the available data for Perthane is estimated based on its structural similarity to other organochlorine compounds, and detailed experimental studies are scarce due to its historical usage and subsequent discontinuation.

Physicochemical Properties

The environmental transport and fate of a chemical are largely governed by its physicochemical properties. The following table summarizes the key properties of Perthane.

Property	Value	Reference
Molecular Formula	C₁₈H₂₀Cl₂	[2]
Molecular Weight	307.26 g/mol	[2]
Water Solubility	0.1 mg/L (estimated)	[1]
Vapor Pressure	4.0 x 10⁻⁶ mm Hg at 25°C (estimated)	[1]
Henry's Law Constant	1.7 x 10⁻⁴ atm-m³/mol at 25°C (estimated)
Octanol-Water Partition Coefficient (log Kow)	6.6 (estimated)
Organic Carbon-Water Partition Coefficient (Koc)	1.5 x 10⁴ L/kg (estimated)

Environmental Fate and Persistence

The environmental behavior of Perthane is characterized by its low water solubility, high lipophilicity, and low vapor pressure, which are typical for organochlorine pesticides. These properties suggest a tendency for the compound to partition from the aqueous phase into organic matter in soil and sediment, and to bioaccumulate in organisms.

Soil

Persistence: Perthane is considered to be moderately persistent in the soil environment. The strong adsorption of Perthane to soil organic matter is a key factor in its persistence, as it reduces its availability for microbial degradation and leaching.

Adsorption and Mobility: With an estimated organic carbon-water partition coefficient (Koc) of 1.5 x 10⁴ L/kg, Perthane is expected to be immobile in soil. This high Koc value indicates strong binding to soil organic matter, which significantly limits its potential to leach into groundwater.

Biodegradation: While Perthane is reported to be biodegradable, specific details on the microorganisms involved, the metabolic pathways, and the rate of degradation in soil are not well-documented in publicly available literature. The degradation is expected to be slow, contributing to its overall persistence. The process likely involves initial dechlorination steps, followed by ring cleavage, similar to the degradation of other chlorinated hydrocarbons.

Volatilization: The volatilization of Perthane from moist soil surfaces is considered a potential, albeit slow, dissipation pathway, governed by its Henry's Law constant. However, its strong adsorption to soil particles is expected to significantly reduce the rate of volatilization. From dry soil surfaces, volatilization is not expected to be a significant process due to its low vapor pressure.

Aquatic Systems

Adsorption and Sedimentation: In aquatic environments, Perthane is expected to strongly adsorb to suspended solids and sediment due to its high Kow and Koc values. This partitioning behavior effectively removes the compound from the water column and leads to its accumulation in the sediment, where it can persist for long periods.

Volatilization: Volatilization from water surfaces is a potential transport mechanism for Perthane. The estimated volatilization half-life from a model river (1 m deep, flowing at 1 m/s, with a wind velocity of 3 m/s) is approximately 7.8 hours. For a model lake, the estimated half-life is longer, around 9.7 days. However, the strong adsorption to suspended particles and sediment will likely attenuate the actual rate of volatilization from natural water bodies.

Bioconcentration: The high estimated bioconcentration factor (BCF) of 2,300 suggests a very high potential for Perthane to accumulate in aquatic organisms. This bioaccumulation can lead to the transfer of the compound through the food web, posing a risk to higher trophic levels.

Atmosphere

Atmospheric Fate: In the atmosphere, Perthane is expected to exist in both the vapor and particulate phases. The primary degradation pathway for vapor-phase Perthane is reaction with photochemically produced hydroxyl radicals. The estimated atmospheric half-life for this reaction is approximately 1.1 days. Particulate-phase Perthane can be removed from the atmosphere through wet and dry deposition.

Photolysis: Direct photolysis is not expected to be a significant degradation pathway for Perthane, as it does not absorb UV light at wavelengths above 290 nm.

Summary of Quantitative Environmental Fate Data

The following table summarizes the available quantitative data on the environmental fate of Perthane. It is important to reiterate that most of these values are estimated and not derived from direct experimental measurement.

Parameter	Value	Environmental Compartment	Fate Process	Reference
Soil Adsorption Coefficient (Koc)	1.5 x 10⁴ L/kg	Soil	Adsorption
Bioconcentration Factor (BCF)	2,300	Aquatic Organisms	Bioaccumulation
Henry's Law Constant	1.7 x 10⁻⁴ atm-m³/mol	Water/Air	Volatilization
Atmospheric Half-life	1.1 days	Atmosphere	Photochemical Reaction
Volatilization Half-life (River)	7.8 hours	Water	Volatilization
Volatilization Half-life (Lake)	9.7 days	Water	Volatilization

Experimental Protocols

Detailed experimental protocols for the determination of the environmental fate parameters of Perthane are not available in the reviewed literature. However, standardized methods are commonly employed for pesticides. The following sections describe the general experimental approaches that would be used.

Soil Adsorption/Desorption (OECD 106)

The soil adsorption/desorption potential of a substance is typically determined using the batch equilibrium method.

• Preparation of Soil and Test Substance: A well-characterized soil is sieved and pre-incubated. A stock solution of Perthane in a suitable solvent is prepared.

• Equilibration: Soil samples are equilibrated with solutions of Perthane of varying concentrations in a centrifuge tube. The tubes are agitated for a defined period (e.g., 24 hours) at a constant temperature.

• Phase Separation: The solid and liquid phases are separated by centrifugation.

• Analysis: The concentration of Perthane in the aqueous phase is determined using an appropriate analytical method, such as gas chromatography with electron capture detection (GC-ECD) or gas chromatography-mass spectrometry (GC-MS).

• Calculation: The amount of Perthane adsorbed to the soil is calculated by the difference between the initial and final aqueous concentrations. The adsorption coefficient (Kd) is calculated, and the organic carbon-normalized adsorption coefficient (Koc) is determined by dividing Kd by the fraction of organic carbon in the soil.

• Desorption: The desorption is studied by replacing a known amount of the supernatant with a fresh solution and re-equilibrating.

Biodegradation in Soil (OECD 307)

Aerobic and anaerobic soil metabolism studies are conducted to determine the rate and pathway of biodegradation.

• Soil Treatment: A known amount of radiolabeled ([¹⁴C]) Perthane is applied to fresh soil samples.

• Incubation: The treated soil is incubated in the dark under controlled temperature and moisture conditions. For aerobic studies, the flasks are continuously aerated with CO₂-free, humidified air. For anaerobic studies, the soil is flooded, and the system is purged with an inert gas like nitrogen.

• Trapping of Volatiles: Volatile organic compounds and ¹⁴CO₂ produced during incubation are trapped in appropriate solutions (e.g., ethylene glycol for organics, potassium hydroxide for CO₂).

• Sampling and Extraction: Soil samples are taken at various time intervals and extracted with suitable organic solvents.

• Analysis: The parent compound and its transformation products in the soil extracts are identified and quantified using techniques such as thin-layer chromatography (TLC), high-performance liquid chromatography (HPLC) with radiometric detection, and GC-MS. The amount of ¹⁴CO₂ is determined by liquid scintillation counting.

• Data Analysis: The dissipation time for 50% and 90% of the substance (DT₅₀ and DT₉₀) is calculated from the decline of the parent compound concentration over time.

Visualizations

Environmental Fate of Perthane

Caption: Environmental fate and transport pathways of Perthane.

Conceptual Workflow for Assessing Pesticide Degradation in Soil

Caption: A conceptual workflow for a soil metabolism study.

Conclusion

Perthane, a discontinued organochlorine insecticide, exhibits environmental behavior typical of its chemical class: high persistence, low mobility in soil, and a strong tendency to bioaccumulate. While quantitative experimental data on its environmental fate are limited, estimations based on its physicochemical properties provide a consistent picture of a substance that, once introduced into the environment, would primarily reside in soil and sediment, with slow degradation rates. Its potential for long-range atmospheric transport is moderate, and its bioaccumulation in aquatic food webs is a significant concern. The lack of detailed modern studies on Perthane underscores the importance of thorough environmental fate assessments for all new chemical entities to avoid the legacy of persistent organic pollutants.

References

• 1. Perthane | C18H20Cl2 | CID 6295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Perthane | CymitQuimica [cymitquimica.com]

Perthane: A Toxicological and Ecotoxicological Profile

An In-depth Guide for Researchers and Drug Development Professionals

Introduction

Perthane, chemically known as 1,1-dichloro-2,2-bis(4-ethylphenyl)ethane, is an organochlorine insecticide. Once used for controlling pests on vegetables and in the textile industry, its use has been discontinued due to its environmental persistence and potential health risks. This technical guide provides a comprehensive overview of the available toxicological and ecotoxicological data on Perthane, intended to serve as a resource for researchers, scientists, and professionals in drug development. All quantitative data is presented in structured tables, and key experimental methodologies are detailed. Additionally, relevant biological pathways and experimental workflows are visualized using diagrams.

Toxicological Data

The toxicological profile of Perthane has been evaluated through various studies, primarily focusing on acute toxicity and carcinogenicity.

Acute Toxicity

Acute toxicity studies are designed to determine the adverse effects of a substance following a single, short-term exposure. The most common measure is the median lethal dose (LD50), which is the dose required to kill 50% of a test population.

Table 1: Acute Oral Toxicity of Perthane

Species	Route	Parameter	Value (mg/kg)
Rat	Oral	LD50	6600[1]
Mouse	Oral	LD50	6600[1]

Carcinogenicity

The carcinogenic potential of Perthane has been investigated in long-term animal studies. The National Cancer Institute (NCI) conducted a bioassay, and the results have been a subject of evaluation. Perthane is considered a questionable carcinogen with experimental data showing both carcinogenic and tumorigenic effects[1].

Table 2: Carcinogenicity of Perthane

Species	Bioassay Results	Classification
Mouse	Evidence of carcinogenicity in NCI bioassay	Questionable Carcinogen[1]
Rat	No evidence of carcinogenicity in NCI bioassay	Questionable Carcinogen[1]

Ecotoxicological Data

Ecotoxicology studies the effects of toxic chemicals on biological organisms, particularly at the population, community, and ecosystem level. For Perthane, data is available on its toxicity to birds and its high potential for adverse effects on aquatic life.

Avian Toxicity

Dietary toxicity studies are conducted to assess the effects of pesticides on birds.

Table 3: Avian Dietary Toxicity of Perthane

Species	Test Type	Parameter	Value (ppm)
Bobwhite quail (Colinus virginianus)	8-day dietary	LC50	>5000

Aquatic Toxicity

Experimental Protocols

The following sections detail the standardized methodologies for the key toxicological and ecotoxicological tests cited.

Acute Oral Toxicity (LD50) Test

The acute oral toxicity of a substance is typically determined using a protocol similar to the OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure) or OECD 423 (Acute Oral Toxicity - Acute Toxic Class Method).

Experimental Workflow for Acute Oral LD50 Test

Caption: Workflow for a typical acute oral toxicity (LD50) study in rodents.

The protocol involves the following key steps:

• Animal Selection and Acclimatization: Healthy, young adult rodents of a specific strain are selected and acclimatized to the laboratory environment.

• Dosing: After a period of fasting, a single dose of Perthane, dissolved or suspended in a suitable vehicle, is administered orally via gavage.

• Observation: Animals are observed for signs of toxicity and mortality for a period of at least 14 days. Body weights are recorded periodically.

• Necropsy: At the end of the observation period, all animals are euthanized and subjected to a gross necropsy to identify any pathological changes.

• Data Analysis: The LD50 value is calculated using appropriate statistical methods based on the mortality data.

Aquatic Toxicity Testing

Standardized protocols, such as those from the Organisation for Economic Co-operation and Development (OECD), are used to assess the toxicity of chemicals to aquatic organisms.

1. Fish, Acute Toxicity Test (OECD Test Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of a test population of fish over a 96-hour period.

Experimental Workflow for Fish Acute Toxicity Test (OECD 203)

Caption: Workflow for a fish acute toxicity test following OECD Guideline 203.

2. Daphnia sp., Acute Immobilisation Test (OECD Test Guideline 202)

This test evaluates the concentration of a substance that causes immobilization in 50% of a Daphnia magna population over a 48-hour period.

Experimental Workflow for Daphnia Acute Immobilisation Test (OECD 202)

Caption: Workflow for a Daphnia sp. acute immobilisation test as per OECD Guideline 202.

Mechanism of Action

Perthane, like other organochlorine insecticides, primarily acts as a neurotoxin. The main mechanism of action involves the disruption of normal nerve function by interfering with ion channels.

Neurotoxic Signaling Pathway

Organochlorine insecticides are known to target voltage-gated sodium channels and GABA-A receptors in the nervous system.

• Voltage-Gated Sodium Channels: Perthane is believed to prolong the opening of sodium channels in nerve cell membranes. This leads to a continuous influx of sodium ions, causing repetitive nerve discharges and resulting in a state of hyperexcitability.

• GABA-A Receptors: Some organochlorines can also act as non-competitive antagonists of the GABA-A receptor, which is a major inhibitory neurotransmitter receptor in the central nervous system. By blocking the chloride ion channel of this receptor, they inhibit the hyperpolarizing effect of GABA, leading to convulsions.

Proposed Signaling Pathway for Perthane Neurotoxicity

Caption: Proposed mechanism of neurotoxicity for Perthane, targeting ion channels.

Environmental Fate

Perthane is a persistent organic pollutant. Key environmental fate characteristics include:

• Soil: It is expected to be immobile in soil due to its high estimated organic carbon-water partition coefficient (Koc).

• Water: In aquatic environments, Perthane is expected to adsorb to suspended solids and sediment. It has a very high potential for bioconcentration in aquatic organisms.

• Atmosphere: The atmospheric half-life of Perthane is estimated to be about 1.1 days.

Conclusion

The available data on Perthane indicate that it has low acute oral toxicity but raises concerns regarding its potential carcinogenicity and high ecotoxicity, particularly to aquatic organisms. Its persistence in the environment and potential for bioaccumulation are significant factors that led to its discontinuation. The primary mechanism of toxicity is through the disruption of neuronal signaling. This guide provides a consolidated resource of the key toxicological and ecotoxicological information on Perthane for the scientific community.

References

• 1. Page loading... [wap.guidechem.com]

Carcinogenicity of Perthane in Animal Models: A Technical Review

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the available data on the carcinogenicity of Perthane (1,1-dichloro-2,2-bis(p-ethylphenyl)ethane), an organochlorine insecticide. The core of this document is built upon the findings of a pivotal long-term bioassay conducted by the National Cancer Institute (NCI). This guide is intended to serve as a comprehensive resource, presenting detailed experimental methodologies and quantitative data to inform future research and risk assessment.

Executive Summary

Perthane has been evaluated for its carcinogenic potential in both rats and mice. The primary study, a 1979 NCI bioassay, found no evidence of carcinogenicity in male or female Osborne-Mendel rats, nor in male B6C3F1 mice. However, the study did find equivocal evidence of carcinogenicity in female B6C3F1 mice , based on an increased incidence of hepatocellular adenomas and carcinomas.[1][2] These findings suggest a potential species- and sex-specific carcinogenic effect of Perthane on the liver in mice.

Key Carcinogenicity Study: NCI Bioassay (1979)

The most definitive data on Perthane's carcinogenicity comes from the NCI Technical Report Series No. 156, "Bioassay of p,p'-Ethyl-DDD for Possible Carcinogenicity".

Experimental Protocol

A chronic dietary exposure study was conducted in Osborne-Mendel rats and B6C3F1 mice of both sexes. The experimental design is summarized below.

Experimental Workflow for NCI Perthane Bioassay

Caption: Workflow of the 1979 NCI Perthane carcinogenicity bioassay in rats and mice.

• Animal Models :

  • Rats : Osborne-Mendel, 50 animals per sex per group.

  • Mice : B6C3F1, 50 animals per sex per group.

• Administration Route : Perthane was administered in the diet.

• Dose Levels (Time-Weighted Average) :

  • Male Rats : Control, 2,500 ppm, 5,000 ppm.

  • Female Rats : Control, 2,500 ppm, 5,000 ppm.

  • Male Mice : Control, 1,000 ppm, 2,000 ppm.

  • Female Mice : Control, 2,500 ppm, 5,000 ppm.

• Study Duration :

  • Dosing Period : 78 weeks for all groups.

  • Observation Period :

    • Rats: 28-31 weeks post-dosing.

    • Mice: 13 weeks post-dosing.

• Endpoint Analysis : All animals were subjected to a complete necropsy and histopathological examination of major tissues and organs.

Quantitative Data and Findings

The study concluded that under the conditions of the bioassay, Perthane was not carcinogenic for Osborne-Mendel rats or male B6C3F1 mice. For female B6C3F1 mice, the evidence was considered equivocal.

Carcinogenicity in Rats

There were no statistically significant increases in the incidence of any tumor at any site in male or female rats receiving Perthane compared to control groups.

Table 1: Tumor Incidence in Osborne-Mendel Rats Exposed to Perthane in the Diet for 78 Weeks

Sex	Dose Level (ppm)	Number of Animals	All Tumors	Malignant Tumors
Male	Control	50	29	15
	2,500	50	28	13
	5,000	50	25	11
Female	Control	50	38	24
	2,500	50	35	21

| | 5,000 | 50 | 32 | 19 |

Data adapted from NCI Technical Report Series No. 156, 1979.

Carcinogenicity in Mice

Table 2: Incidence of Liver Tumors in B6C3F1 Mice Exposed to Perthane in the Diet for 78 Weeks

Sex	Dose Level (ppm)	Number of Animals	Hepatocellular Adenoma	Hepatocellular Carcinoma	Combined Adenoma & Carcinoma
Male	Control	50	5	3	8
	1,000	50	6	4	10
	2,000	50	4	5	9
Female	Control	49	0	1	1
	2,500	48	3	1	4

| | 5,000 | 47 | 5 | 1 | 6 |

Data adapted from NCI Technical Report Series No. 156, 1979.

Discussion and Conclusion

The NCI bioassay provides the most substantial evidence regarding the carcinogenic potential of Perthane. The findings point towards a lack of carcinogenic activity in rats and male mice at the doses tested. The equivocal evidence in female mice, characterized by an increase in benign and malignant liver tumors, suggests a potential for weak carcinogenic activity in this specific sex and species. The mechanism for this potential hepatocarcinogenicity is unknown, and no studies on the signaling pathways affected by Perthane were identified.

For drug development professionals, these findings are critical for comparative toxicology and for understanding the potential liabilities of compounds with similar chemical structures. For researchers, the species- and sex-specific effects observed in mice warrant further investigation to elucidate the underlying mechanisms, which could involve differences in metabolic activation or hormonal factors. The lack of recent studies on Perthane's carcinogenicity highlights a gap in the current understanding of this compound's long-term health effects.

References

• 1. Perthane | C18H20Cl2 | CID 6295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]

Endocrine-Disrupting Effects of Perthane Exposure: A Technical Guide

Disclaimer: This technical guide summarizes the currently available scientific information regarding the endocrine-disrupting effects of Perthane (1,1-dichloro-2,2-bis(p-ethylphenyl)ethane). It is important to note that while the adrenocortical toxicity of Perthane is documented, there is a significant lack of publicly available data on its effects on other endocrine pathways, including estrogenic, anti-androgenic, and thyroid-related mechanisms. This document highlights these data gaps and provides an overview of the standard experimental protocols used to assess such effects.

Introduction to Perthane

Perthane, a chlorinated hydrocarbon, was formerly used as an insecticide for various agricultural and household applications.[1] Structurally related to DDT, its use has been discontinued in the United States.[1] While its acute toxicity is considered low, studies have revealed significant effects on the adrenal cortex, classifying it as an endocrine-disrupting chemical (EDC).[1][2] EDCs are exogenous substances that interfere with the synthesis, secretion, transport, binding, action, or elimination of natural hormones in the body, which are responsible for the maintenance of homeostasis, reproduction, development, and/or behavior.[3]

Adrenocortical Effects of Perthane

The most well-documented endocrine-disrupting effect of Perthane is its toxicity to the adrenal cortex.

2.1 Histopathological and Functional Changes

Studies in various animal models, including dogs and rats, have demonstrated that exposure to Perthane leads to marked atrophy of the adrenal cortex. Histopathological examinations have revealed a narrowing of the zona fasciculata and zona reticularis, cellular vacuolization, and an overall reduction in the size and weight of the adrenal glands. Functionally, these morphological changes are associated with impaired adrenocortical function, leading to a decreased ability to produce and secrete corticosteroids.

2.2 Mechanism of Adrenal Toxicity

The precise molecular mechanism underlying Perthane-induced adrenal atrophy is not fully elucidated. However, it is hypothesized to involve the disruption of steroidogenesis, the complex process of hormone synthesis from cholesterol. This may occur through the direct inhibition of key steroidogenic enzymes.

The Steroidogenesis Pathway

The synthesis of adrenal steroids, including glucocorticoids (e.g., cortisol) and mineralocorticoids (e.g., aldosterone), involves a series of enzymatic reactions catalyzed by cytochrome P450 (CYP) enzymes. The primary enzymes in this pathway include:

• CYP11A1 (Cholesterol side-chain cleavage enzyme): Converts cholesterol to pregnenolone, the rate-limiting step in steroidogenesis.

• CYP17A1 (17α-hydroxylase/17,20-lyase): Involved in the synthesis of glucocorticoids and adrenal androgens.

• CYP21A2 (21-hydroxylase): Essential for the synthesis of both cortisol and aldosterone.

• CYP11B1 (11β-hydroxylase): Catalyzes the final step in cortisol synthesis.

• CYP11B2 (Aldosterone synthase): Responsible for the synthesis of aldosterone.

Below is a generalized diagram of the adrenal steroidogenesis pathway.

Figure 1: Generalized Adrenal Steroidogenesis Pathway.

Assessment of Other Potential Endocrine-Disrupting Effects

Beyond its known adrenocortical toxicity, the potential for Perthane to disrupt other endocrine pathways remains largely unexplored. Standardized assays are available to assess estrogenic, anti-androgenic, and thyroid-disrupting activities of chemicals. The lack of data for Perthane in these assays represents a significant knowledge gap.

3.1 Estrogenic Activity

Estrogenic activity refers to the ability of a chemical to mimic the effects of endogenous estrogens, primarily 17β-estradiol. This can be assessed through a variety of in vitro and in vivo assays.

3.1.1 Experimental Protocols for Estrogenic Activity

• Estrogen Receptor (ER) Binding Assays: These in vitro assays measure the ability of a test chemical to compete with a radiolabeled or fluorescently-labeled estradiol for binding to the estrogen receptor (ERα or ERβ). A positive result indicates that the chemical can directly interact with the ER.

• Estrogen Receptor Transcriptional Activation (ERTA) Assays: These cell-based assays utilize a reporter gene (e.g., luciferase) linked to an estrogen-responsive element. An increase in reporter gene activity in the presence of a test chemical indicates that it can bind to and activate the ER, leading to gene transcription.

• Uterotrophic Bioassay (OECD TG 440): This in vivo assay in rodents measures the increase in uterine weight (uterotrophic response) following exposure to a test chemical. An increase in uterine weight is a well-established indicator of estrogenic activity.

Figure 2: Experimental Workflow for Estrogenic Activity Assessment.

3.1.2 Quantitative Data for Perthane

No quantitative data from ER binding assays, ERTA assays, or uterotrophic bioassays for Perthane were found in the reviewed literature.

3.2 Anti-Androgenic Activity

Anti-androgenic activity refers to the ability of a chemical to block the effects of endogenous androgens, such as testosterone and dihydrotestosterone (DHT).

3.2.1 Experimental Protocols for Anti-Androgenic Activity

• Androgen Receptor (AR) Binding Assays: Similar to ER binding assays, these in vitro assays measure the ability of a test chemical to compete with a labeled androgen for binding to the androgen receptor.

• Androgen Receptor Transcriptional Activation (ARTA) Assays: These cell-based reporter gene assays assess the ability of a chemical to inhibit the transcriptional activation induced by a known androgen.

• Hershberger Bioassay (OECD TG 441): This in vivo assay in castrated male rodents measures the ability of a test chemical to inhibit the growth of androgen-dependent tissues (e.g., ventral prostate, seminal vesicles) that are stimulated by the administration of a reference androgen.

3.2.2 Quantitative Data for Perthane

No quantitative data from AR binding assays, ARTA assays, or Hershberger bioassays for Perthane were found in the reviewed literature.

3.3 Thyroid Hormone Disruption

Disruption of the thyroid hormone system can interfere with the production, release, transport, and metabolism of thyroid hormones (T3 and T4), which are critical for normal development and metabolism.

3.3.1 Experimental Protocols for Thyroid Hormone Disruption

• In Vitro Assays: Various in vitro assays can assess specific mechanisms of thyroid disruption, such as inhibition of thyroid peroxidase (TPO), binding to thyroid hormone receptors (TRs), or binding to thyroid transport proteins like transthyretin (TTR).

• In Vivo Studies: Animal studies, often in rodents or fish, can evaluate the effects of chemical exposure on circulating levels of T3, T4, and thyroid-stimulating hormone (TSH), as well as on the histology of the thyroid gland.

3.3.2 Quantitative Data for Perthane

No studies specifically investigating the effects of Perthane on the thyroid hormone system were identified.

Data Summary

The following tables summarize the lack of available quantitative data for the endocrine-disrupting effects of Perthane.

Table 1: Adrenal Steroidogenesis Inhibition by Perthane

Enzyme	Assay Type	Test System	Endpoint	Result	Reference
CYP11A1	Enzyme Activity	N/A	IC50	No Data Available	N/A
CYP17A1	Enzyme Activity	N/A	IC50	No Data Available	N/A
CYP21A2	Enzyme Activity	N/A	IC50	No Data Available	N/A
CYP11B1	Enzyme Activity	N/A	IC50	No Data Available	N/A
H295R Assay	Cell-based	H295R cells	Steroid Profile	No Data Available	N/A

Table 2: Estrogenic and Anti-Androgenic Potential of Perthane

Assay	Receptor	Endpoint	Result	Reference
Receptor Binding	ERα / ERβ	IC50 / Ki	No Data Available	N/A
Transcriptional Activation	ERα / ERβ	EC50 / IC50	No Data Available	N/A
Uterotrophic Bioassay	N/A	Uterine Weight	No Data Available	N/A
Receptor Binding	AR	IC50 / Ki	No Data Available	N/A
Transcriptional Activation	AR	EC50 / IC50	No Data Available	N/A
Hershberger Bioassay	N/A	Tissue Weight	No Data Available	N/A

Table 3: Thyroid Hormone System Disruption by Perthane

Assay	Endpoint	Result	Reference
In vivo (rodent)	Serum T3, T4, TSH levels	No Data Available	N/A
In vitro TPO inhibition	IC50	No Data Available	N/A
In vitro TR binding	IC50 / Ki	No Data Available	N/A

Involvement of Other Nuclear Receptors

Xenobiotics can also exert endocrine-disrupting effects through interactions with other nuclear receptors, such as the Pregnane X Receptor (PXR) and the Aryl Hydrocarbon Receptor (AhR). These receptors play crucial roles in regulating the metabolism of foreign compounds and can cross-talk with other endocrine signaling pathways.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. oecd.org [oecd.org]
• 3. cdn.prod.website-files.com [cdn.prod.website-files.com]

Protocols & Analytical Methods

Application Note: Determination of Perthane in Soil Samples by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note provides a detailed protocol for the detection and quantification of Perthane, an organochlorine pesticide, in soil samples using gas chromatography-mass spectrometry (GC-MS). The described methodology is intended for researchers, environmental scientists, and professionals in drug development and environmental monitoring. The protocol covers sample preparation, including extraction and cleanup, as well as instrumental analysis by GC-MS. Representative quantitative data for organochlorine pesticides, including typical recovery rates, limits of detection (LOD), and limits of quantification (LOQ), are provided to guide laboratory practices.

Introduction

Perthane is a synthetic organochlorine insecticide, chemically known as 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane. Due to its persistence in the environment, there is a need for sensitive and reliable analytical methods to monitor its presence in soil. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful technique for the analysis of such semi-volatile organic compounds, offering high selectivity and sensitivity. This application note outlines a comprehensive workflow for the analysis of Perthane in soil, from sample collection to data interpretation.

Data Presentation

The following tables summarize typical quantitative performance data for the analysis of organochlorine pesticides in soil using different extraction and analytical techniques. While specific data for Perthane is limited, the provided data for other organochlorine pesticides can be used as a reference for method validation and performance expectation.

Table 1: Typical Recovery Rates for Organochlorine Pesticides in Soil

Extraction Method	Pesticide Class	Number of Compounds Tested	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
QuEChERS	Organochlorines	9	65 - 105	< 20
Accelerated Solvent Extraction (ASE)	Organochlorines	20	80 - 115	< 10
Soxhlet Extraction	Organochlorines	9	78 - 116	< 20
Ultrasonic Extraction	Organochlorines	24	~73 (median)	Not Specified

Data compiled from multiple sources providing a general performance overview.[1][2][3]

Table 2: Typical Limits of Detection (LOD) and Quantification (LOQ) for Organochlorine Pesticides in Soil by GC-MS

Compound	LOD (µg/kg)	LOQ (µg/kg)	Method
α-HCH	1.2	12.6	QuEChERS-GC-ECD
β-HCH	1.7	12.0	QuEChERS-GC-ECD
γ-HCH (Lindane)	1.5	11.6	QuEChERS-GC-ECD
Heptachlor	1.0	10.8	QuEChERS-GC-ECD
Aldrin	Not Specified	Not Specified	EPA 8081B
Dieldrin	Not Specified	Not Specified	EPA 8081B
Endrin	Not Specified	Not Specified	EPA 8081B
4,4'-DDE	Not Specified	Not Specified	EPA 8081B
4,4'-DDD	Not Specified	Not Specified	EPA 8081B
4,4'-DDT	Not Specified	Not Specified	EPA 8081B

Note: The LOD and LOQ are method-dependent and can vary based on instrumentation and matrix effects. The data for HCH isomers and Heptachlor are from a specific study using GC-ECD, which provides an indication of achievable sensitivity.[1] For other compounds, refer to EPA method 8081B guidelines.[4]

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for accurate and reproducible results.

1.1. Sample Collection and Storage:

• Collect soil samples from the desired depth using a clean stainless steel auger or trowel.

• Place the sample in a clean, amber glass jar with a Teflon-lined lid to prevent photodegradation and contamination.

• Store samples at 4°C and analyze as soon as possible. If longer storage is required, freeze at -20°C.

1.2. Sample Pre-treatment:

• Air-dry the soil sample in a well-ventilated area or in an oven at a temperature below 40°C to avoid degradation of the analyte.

• Once dried, gently grind the soil using a mortar and pestle to break up aggregates.

• Sieve the soil through a 2 mm mesh to remove stones, roots, and other debris. Homogenize the sieved sample thoroughly.

Extraction

Choose one of the following extraction methods based on laboratory equipment availability and desired sample throughput.

2.1. Soxhlet Extraction (EPA Method 3540C):

• Weigh approximately 10-20 g of the prepared soil sample into a pre-cleaned extraction thimble.

• Add a suitable amount of anhydrous sodium sulfate to the sample to remove residual moisture.

• Place the thimble in a Soxhlet extractor.

• Add 150-200 mL of a 1:1 (v/v) mixture of hexane and acetone to the round-bottom flask.

• Extract the sample for 16-24 hours at a rate of 4-6 cycles per hour.

• After extraction, allow the apparatus to cool.

• Concentrate the extract to a small volume (e.g., 1-2 mL) using a rotary evaporator.

2.2. Accelerated Solvent Extraction (ASE) (EPA Method 3545A):

• Mix approximately 10 g of the prepared soil sample with a drying agent like diatomaceous earth.

• Pack the mixture into an extraction cell.

• Set the ASE parameters:

  • Solvent: 1:1 (v/v) Hexane:Acetone

  • Temperature: 100°C

  • Pressure: 1500 psi

  • Static time: 5 min

  • Number of cycles: 2

• Collect the extract and concentrate it to 1 mL.

2.3. QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe):

• Weigh 10 g of the prepared soil sample into a 50 mL centrifuge tube.

• Add 10 mL of water and shake vigorously.

• Add 10 mL of acetonitrile and shake for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Na₃Citrate, 0.5 g Na₂HCitrate).

• Shake vigorously for 1 minute and then centrifuge at ≥3000 rpm for 5 minutes.

• Take an aliquot of the supernatant (acetonitrile layer) for cleanup.

Extract Cleanup

Cleanup is necessary to remove co-extracted matrix components that can interfere with the GC-MS analysis.

3.1. Dispersive Solid-Phase Extraction (d-SPE) for QuEChERS:

• Transfer 1 mL of the acetonitrile extract to a 2 mL microcentrifuge tube containing d-SPE sorbents (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), 50 mg C18).

• Vortex for 30 seconds and then centrifuge at high speed for 2 minutes.

• The supernatant is ready for GC-MS analysis.

3.2. Solid-Phase Extraction (SPE) for Soxhlet and ASE:

• Condition an SPE cartridge (e.g., Florisil or Silica gel) with the appropriate solvent.

• Load the concentrated extract onto the cartridge.

• Elute the analytes with a suitable solvent or solvent mixture.

• Collect the eluate and concentrate it to the final volume for GC-MS analysis.

GC-MS Analysis

4.1. Instrumental Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector Temperature: 280°C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 min

  • Ramp 1: 40°C/min to 120°C

  • Ramp 2: 5°C/min to 310°C

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity.

4.2. Perthane-Specific MS Parameters:

For targeted analysis of Perthane, the following characteristic ions should be monitored in SIM mode:

• Quantifier Ion: m/z 223.15

• Qualifier Ion: m/z 179.10

Note: These are suggested parameters and may require optimization based on the specific instrument and column used.

Workflow Diagram

Caption: Experimental workflow for Perthane analysis in soil.

Conclusion

The methodology presented in this application note provides a robust and reliable approach for the determination of Perthane in soil samples. The combination of efficient extraction and cleanup techniques with sensitive GC-MS analysis allows for the accurate quantification of this persistent organic pollutant. Adherence to the detailed protocols and proper quality control measures will ensure high-quality data for environmental monitoring and research purposes.

References

• 1. Determination of Organochlorines in Soil of a Suburban Area of São Paulo Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Organochlorine pesticide residues in agricultural soils [scielo.org.mx]
• 4. epa.gov [epa.gov]

Application Note: Analysis of Perthane using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note details a comprehensive method for the identification and quantification of Perthane, a synthetic organochlorine insecticide, using gas chromatography-mass spectrometry (GC-MS). Perthane, also known as Ethylan, is chemically designated as 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane[1][2][3]. Due to its persistence and potential environmental impact, sensitive and specific analytical methods are crucial for its monitoring in various matrices. This document provides a detailed experimental protocol, including sample preparation, GC-MS parameters, and characteristic mass spectrometric data to aid researchers, scientists, and drug development professionals in the accurate analysis of Perthane.

Introduction

Perthane is an insecticide previously used for controlling pests on vegetables and in the textile industry to manage moths and carpet beetles[1]. Its chemical structure, C18H20Cl2, and properties necessitate robust analytical techniques for detection at trace levels[1]. Gas chromatography coupled with mass spectrometry (GC-MS) offers high sensitivity and selectivity, making it an ideal method for the analysis of semi-volatile compounds like Perthane. This application note outlines a generalized yet detailed protocol that can be adapted for various sample matrices.

Experimental Protocol

1. Sample Preparation (QuEChERS Method)

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is recommended for the extraction of Perthane from solid matrices such as food or environmental samples.

• Homogenization: Weigh 10-15 grams of the homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10-15 mL of acetonitrile (with 1% acetic acid) to the sample. For samples with high water content, the addition of anhydrous magnesium sulfate can aid in the extraction.

• Salting Out: Add magnesium sulfate and sodium acetate to induce phase separation. Vortex the mixture vigorously.

• Centrifugation: Centrifuge the sample at 5,000 rpm for 10 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer the supernatant to a new tube containing primary secondary amine (PSA) sorbent and magnesium sulfate to remove interferences such as fatty acids and sugars.

• Final Centrifugation and Collection: Vortex and centrifuge the sample again at 10,000 rpm for 5 minutes. Collect the supernatant for GC-MS analysis.

2. GC-MS Instrumentation and Parameters

The following parameters are a robust starting point for the analysis of Perthane and can be optimized for specific instrumentation and matrices.

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 7010B Triple Quadrupole MS or equivalent single quadrupole MS
GC Column	HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Injection Mode	Splitless, 2 µL injection volume
Inlet Temperature	250 °C
Oven Temperature Program	Initial temperature of 150 °C, ramp at 30 °C/min to 280 °C, hold for 10 minutes. An alternative program could be an initial temperature of 50°C for 2.5 minutes, then ramp at 10°C/min to 300°C and hold for 5 minutes.
MS Transfer Line Temp.	280-300 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 40-450
Solvent Delay	3-5 minutes

Data Presentation

Quantitative Data Summary

The following table summarizes the key quantitative data for the GC-MS analysis of Perthane. Retention times can vary depending on the specific GC column and oven temperature program used.

Parameter	Value	Source
Retention Time (RT)	~16.92 - 18.95 min
Molecular Formula	C18H20Cl2
Molecular Weight	307.26 g/mol
Monoisotopic Mass	306.0942 Da

Characteristic Mass Fragments

The mass spectrum of Perthane is characterized by several key fragment ions. The base peak is typically observed at m/z 223.

Mass-to-Charge Ratio (m/z)	Proposed Ion/Fragment	Relative Abundance	Source
223	[M-C6H4Cl]+	High (Often Base Peak)
179	[C14H11]+	High
224	Isotope peak of m/z 223	Moderate
167	[C13H11]+	Moderate
165	[C13H9]+	Moderate
192	[C15H12]+	Moderate

Visualizations

Caption: Workflow for the GC-MS analysis of Perthane.

Caption: Logical flow for method development and troubleshooting.

References

• 1. Perthane | C18H20Cl2 | CID 6295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. medkoo.com [medkoo.com]

Application Notes and Protocols for the Sample Preparation of Perthane in Water

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perthane is an organochlorine pesticide, and its monitoring in aqueous environments is crucial due to its potential persistence and toxicity. Accurate quantification of Perthane in water samples requires robust and efficient sample preparation techniques to isolate and concentrate the analyte from the complex sample matrix prior to instrumental analysis, typically by gas chromatography (GC). This document provides detailed application notes and protocols for the most common and effective sample preparation techniques for Perthane in water: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Solid-Phase Microextraction (SPME).

Perthane is a nonpolar compound with low water solubility (0.1 mg/L), making it amenable to extraction methodologies designed for nonpolar organic compounds.[1] The selection of a specific technique will depend on factors such as sample volume, required detection limits, available equipment, and sample throughput needs.

Data Presentation: Comparison of Sample Preparation Techniques

The following table summarizes typical performance data for the analysis of organochlorine pesticides, including compounds structurally similar to Perthane, using different sample preparation techniques. These values can be considered as expected performance indicators for Perthane analysis.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Solid-Phase Microextraction (SPME)
Typical Recovery	80-110%	80-110%	Analyte- and fiber-dependent
Limit of Detection (LOD)	0.01 - 0.1 µg/L	0.01 - 0.5 µg/L	0.001 - 0.1 µg/L
Limit of Quantitation (LOQ)	0.03 - 0.3 µg/L	0.03 - 1.0 µg/L	0.003 - 0.3 µg/L
Relative Standard Deviation (RSD)	< 15%	< 20%	< 15%
Sample Volume	100 mL - 1 L	500 mL - 1 L	10 - 50 mL
Solvent Consumption	Low (10-20 mL)	High (100-300 mL)	None
Advantages	High throughput, automation potential, low solvent usage.	Robust, widely applicable, good for high-fat matrices.	Solventless, simple, sensitive, good for clean matrices.
Disadvantages	Sorbent-analyte specific, potential for clogging with high particulate matter.	Labor-intensive, large solvent volumes, emulsion formation.	Fiber fragility, matrix effects, requires optimization.

Experimental Protocols

Solid-Phase Extraction (SPE) Protocol

This protocol is based on methods for the extraction of organochlorine pesticides from water, such as EPA Method 8081.[2][3] A C18 sorbent is recommended due to the nonpolar nature of Perthane.

Materials:

• SPE cartridges (e.g., C18, 500 mg/6 mL)

• SPE vacuum manifold

• Glass fiber filters (1 µm)

• Methanol (pesticide grade)

• Dichloromethane (pesticide grade)

• Hexane (pesticide grade)

• Reagent water (pesticide-free)

• Sodium sulfate (anhydrous)

• Concentrator tubes

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • Collect a 1 L water sample in a clean glass bottle.

  • If the sample contains significant particulate matter, pre-filter it through a glass fiber filter.

  • Adjust the sample pH to neutral (pH 7) with dilute acid or base if necessary.

  • Spike the sample with a surrogate standard if required for recovery correction.

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridge on the vacuum manifold.

  • Wash the cartridge with 10 mL of dichloromethane, followed by 10 mL of methanol. Do not allow the cartridge to go dry.

  • Equilibrate the cartridge with 10 mL of reagent water, leaving a small layer of water above the sorbent bed.

• Sample Loading:

  • Load the 1 L water sample onto the conditioned cartridge at a flow rate of 10-15 mL/min.

• Cartridge Rinsing and Drying:

  • After the entire sample has passed through, wash the cartridge with 5 mL of reagent water to remove any remaining interfering substances.

  • Dry the cartridge by drawing a vacuum through it for 10-15 minutes.

• Elution:

  • Place a collection tube in the manifold.

  • Elute the retained Perthane from the cartridge with two 5 mL aliquots of dichloromethane. Allow the solvent to soak the sorbent bed for 1-2 minutes before drawing it through.

• Extract Drying and Concentration:

  • Pass the eluate through a small column containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen in a nitrogen evaporator.

  • The extract is now ready for GC analysis.

Liquid-Liquid Extraction (LLE) Protocol

This protocol is adapted from general methods for the extraction of organochlorine pesticides from water, such as EPA Method 608.[4]

Materials:

• 2 L separatory funnel with a Teflon stopcock

• Dichloromethane (pesticide grade)

• Hexane (pesticide grade)

• Sodium sulfate (anhydrous)

• Kuderna-Danish (K-D) concentrator with a 10 mL concentrator tube

• Water bath

• Boiling chips

Procedure:

• Sample Preparation:

  • Measure 1 L of the water sample into the 2 L separatory funnel.

  • Spike the sample with a surrogate standard if required.

• Extraction:

  • Add 60 mL of dichloromethane to the separatory funnel.

  • Stopper the funnel and shake vigorously for 2 minutes, with periodic venting to release pressure.

  • Allow the layers to separate for at least 10 minutes.

  • Drain the lower organic layer into a flask.

  • Repeat the extraction two more times with fresh 60 mL portions of dichloromethane, combining the organic extracts.

• Extract Drying:

  • Pass the combined extract through a drying column containing about 10 g of anhydrous sodium sulfate.

• Concentration:

  • Transfer the dried extract to a K-D concentrator.

  • Add one or two clean boiling chips to the flask and attach a three-ball Snyder column.

  • Pre-wet the Snyder column by adding about 1 mL of hexane through the top.

  • Place the K-D apparatus on a hot water bath (80-90 °C) so that the concentrator tube is partially immersed in the hot water, and the entire lower rounded surface of the flask is bathed with hot vapor.

  • Concentrate the extract to an apparent volume of 5-10 mL.

  • Remove the K-D apparatus from the bath and allow it to cool.

  • Further concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

  • The extract is now ready for GC analysis.

Solid-Phase Microextraction (SPME) Protocol

This protocol is a general guideline for the SPME of nonpolar compounds from water and should be optimized for Perthane analysis.

Materials:

• SPME fiber assembly with a nonpolar fiber (e.g., 100 µm polydimethylsiloxane - PDMS)

• SPME autosampler vials (e.g., 20 mL) with PTFE-lined septa

• Heater/stirrer

• GC with a split/splitless injector

Procedure:

• Sample Preparation:

  • Place 10 mL of the water sample into a 20 mL autosampler vial.

  • Spike with an internal standard if necessary.

  • Seal the vial with a PTFE-lined septum cap.

• Extraction:

  • Place the vial in a heater/stirrer.

  • Expose the SPME fiber to the headspace above the water sample (Headspace SPME) or directly immerse it in the water sample (Direct Immersion SPME). Headspace SPME is generally preferred for complex matrices to prolong fiber life.

  • Heat the sample to a controlled temperature (e.g., 60 °C) and stir for a defined period (e.g., 30 minutes) to allow for the partitioning of Perthane onto the fiber coating. These parameters should be optimized.

• Desorption and Analysis:

  • After extraction, retract the fiber into the needle and withdraw it from the sample vial.

  • Immediately insert the needle into the hot inlet of the GC (e.g., 250 °C).

  • Extend the fiber to thermally desorb the trapped analytes onto the GC column for a specified time (e.g., 2-5 minutes).

  • The analysis is then initiated.

Visualizations

Caption: Solid-Phase Extraction (SPE) Workflow for Perthane in Water.

Caption: Liquid-Liquid Extraction (LLE) Workflow for Perthane in Water.

Caption: Solid-Phase Microextraction (SPME) Workflow for Perthane in Water.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. testinglab.com [testinglab.com]
• 3. Method 8081B: Organochlorine Pesticides Analysis by GC [restek.com]
• 4. epa.gov [epa.gov]

Application Notes and Protocols for the Extraction and Cleanup of Perthane in Biological Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perthane is an organochlorine pesticide, and like other compounds in its class, it is lipophilic and tends to accumulate in the fatty tissues of organisms. Accurate quantification of Perthane in biological matrices is crucial for toxicological studies and monitoring environmental contamination. However, the high lipid content of these tissues presents a significant challenge, as co-extracted fats can interfere with chromatographic analysis, leading to inaccurate results and contamination of analytical instruments.

These application notes provide detailed protocols for the extraction and cleanup of Perthane from biological tissues, with a particular focus on fatty matrices such as adipose tissue, liver, and milk. The described methods are based on established techniques for organochlorine pesticide analysis and are designed to provide reliable and reproducible results.

Data Presentation: Comparison of Cleanup Methods

The selection of an appropriate cleanup method is critical for removing interfering lipids and other co-extractives from the sample extract prior to instrumental analysis. The following table summarizes the recovery of various organochlorine pesticides (OCPs), including those with similar properties to Perthane, using different cleanup techniques. This data can help researchers select the most suitable method based on their specific analytical needs and available instrumentation.

Analyte(s)	Matrix	Extraction Method	Cleanup Method	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
22 OCPs	Meat	Acetonitrile/n-hexane	Not specified	64.4 - 96.0	< 20
14 OCPs	Fatty Foods (Shellfish, Fish, Meats)	Not specified	Florisil SPE	77 - 107	Not specified
21 OCPs	Whole Milk	QuEChERS	EMR—Lipid dSPE	70 - 120	< 20
56 Pesticides	Bovine Meat	Acetonitrile	Captiva EMR—Lipid	62 - 119	≤ 16
20 OCPs	Human Tissues	Salting-out LLE & DLLME	-	85 - 109	< 12

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction with Florisil Cleanup

This protocol is a traditional and robust method for the extraction and cleanup of organochlorine pesticides from fatty tissues.

1. Sample Preparation and Extraction

• Homogenize 1-2 g of the tissue sample (e.g., adipose, liver) with anhydrous sodium sulfate until a free-flowing powder is obtained.

• Transfer the mixture to a Soxhlet extraction thimble.

• Extract the sample with 150 mL of petroleum ether or hexane in a Soxhlet extractor for 6-8 hours.

• Concentrate the extract to approximately 5-10 mL using a rotary evaporator.

2. Fat Removal and Cleanup

• Prepare a Florisil chromatography column by packing 20 g of activated Florisil (deactivated with 2% water) into a glass column.

• Top the Florisil with 1-2 cm of anhydrous sodium sulfate.

• Pre-wet the column with 40-50 mL of hexane.

• Transfer the concentrated extract onto the column.

• Elute the column with 200 mL of 6% diethyl ether in hexane (Fraction 1). This fraction will contain Perthane and other less polar OCPs.

• Elute the column with 200 mL of 15% diethyl ether in hexane (Fraction 2) to recover more polar OCPs if necessary.

• Concentrate each fraction to a final volume of 1-2 mL for analysis by gas chromatography (GC).

Fig. 1: Workflow for LLE with Florisil Cleanup.

Protocol 2: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a streamlined approach that combines extraction and cleanup into a few simple steps, making it suitable for high-throughput analysis.

1. Sample Extraction

• Weigh 10-15 g of homogenized tissue sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

2. Dispersive Solid-Phase Extraction (dSPE) Cleanup

• Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a 15 mL dSPE tube.

• The dSPE tube should contain a mixture of sorbents to remove interferences. For fatty matrices, a common combination is 900 mg MgSO₄, 150 mg primary secondary amine (PSA), and 150 mg C18. For highly fatty samples, Enhanced Matrix Removal—Lipid (EMR—Lipid) sorbent can be used for more effective lipid removal.[1]

• Shake vigorously for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

• The supernatant is ready for GC analysis.

Fig. 2: Workflow for the QuEChERS Method.

Concluding Remarks

The choice of extraction and cleanup method will depend on the specific requirements of the analysis, including the desired level of sensitivity, sample throughput, and the nature of the biological matrix. For routine monitoring of a large number of samples, the QuEChERS method offers a significant advantage in terms of speed and simplicity. For more complex matrices or when lower detection limits are required, a more rigorous cleanup method such as Florisil column chromatography or gel permeation chromatography (GPC) may be necessary. It is always recommended to validate the chosen method for the specific matrix and analyte of interest to ensure data quality and accuracy.

References

• 1. agilent.com [agilent.com]

Application Notes and Protocols for the Use of Perthane as a Reference Standard in Environmental Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Perthane as a reference standard for the quantitative analysis of environmental samples. Detailed protocols for sample preparation and instrumental analysis are provided to ensure accurate and reproducible results.

Introduction

Perthane (1,1-dichloro-2,2-bis(4-ethylphenyl)ethane) is a chlorinated hydrocarbon insecticide, structurally related to DDT. Although its use has been widely discontinued due to environmental persistence and potential health concerns, monitoring for its presence in various environmental matrices remains crucial for assessing historical contamination and its long-term fate. Accurate quantification of Perthane residues relies on the use of high-purity certified reference materials (CRMs). This document outlines the methodologies for the analysis of Perthane in soil, sediment, and water samples, employing the QuEChERS sample preparation method followed by gas chromatography-mass spectrometry (GC-MS).

Data Presentation

Due to the historical nature of Perthane's use, recent and comprehensive quantitative data from environmental monitoring studies are limited. The following tables summarize the available historical data on Perthane concentrations in environmental matrices. Researchers are encouraged to contribute to the body of knowledge by reporting new findings.

Table 1: Perthane Concentrations in Soil Samples

Location	Sample Type	Year of Study	Concentration (ppm)	Detection Limit (ppm)	Reference
West Alabama, USA	Surface Soil	1974	>0.1 (in one sample)	Not Reported	Albright R et al; Bull Environ Contam Toxicol 12: 378-84 (1974)
West Alabama, USA	Surface Soil	1974	<0.1 (in one sample)	Not Reported	Albright R et al; Bull Environ Contam Toxicol 12: 378-84 (1974)

Table 2: Perthane Concentrations in Water Samples

Location	Sample Type	Year of Study	Concentration (ppb)	Detection Limit (ppb)	Reference
California, USA	Groundwater (54 wells)	1982	Not Detected	5.0	Maddy KT et al; Bull Environ Contam Toxicol 29: 354-9 (1982)[1]

Experimental Protocols

The following protocols provide a step-by-step guide for the analysis of Perthane in environmental samples. These methods are based on established procedures for organochlorine pesticide residue analysis and should be validated in the user's laboratory for their specific application.

Protocol for Perthane Analysis in Soil and Sediment Samples

This protocol utilizes the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample extraction and cleanup, followed by GC-MS analysis.[2][3][4]

3.1.1. Materials and Reagents

• Perthane certified reference standard (e.g., from AccuStandard or LGC Standards)[3]

• Internal standard (e.g., PCB 209 or as appropriate for the method)

• Acetonitrile (ACN), pesticide residue grade

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Sodium sulfate, anhydrous, granular

• Organic-free water

• 50 mL polypropylene centrifuge tubes with screw caps

• 15 mL polypropylene centrifuge tubes with screw caps

• Vortex mixer

• Centrifuge capable of ≥3000 x g

• Syringe filters (0.22 µm)

3.1.2. Sample Preparation (QuEChERS)

• Sample Homogenization: Homogenize the soil or sediment sample to ensure uniformity. For moist samples, proceed to the next step. For dry samples, add a calculated amount of organic-free water to achieve a moisture content of approximately 50-70%.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike the sample with an appropriate amount of the internal standard solution.

  • Cap the tube and vortex vigorously for 1 minute.

  • Add the contents of a QuEChERS extraction salt packet containing 4 g MgSO₄ and 1 g NaCl.

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube containing 900 mg MgSO₄, 300 mg PSA, and 300 mg C18.

  • Cap the tube and vortex for 30 seconds.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into a GC vial.

  • The sample is now ready for GC-MS analysis.

3.1.3. GC-MS Instrumental Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Inlet: Splitless mode, 250 °C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial temperature: 100 °C, hold for 1 minute.

    • Ramp 1: 25 °C/min to 180 °C.

    • Ramp 2: 5 °C/min to 280 °C, hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor for Perthane (C₁₈H₂₀Cl₂):

    • Quantification ion: m/z 235

    • Qualifier ions: m/z 165, 237

  • Monitor appropriate ions for the internal standard.

Protocol for Perthane Analysis in Water Samples

This protocol involves liquid-liquid extraction followed by GC-MS analysis.

3.2.1. Materials and Reagents

• Perthane certified reference standard

• Internal standard

• Dichloromethane (DCM), pesticide residue grade

• Sodium sulfate, anhydrous, granular

• 1 L separatory funnel

• Kuderna-Danish (K-D) concentrator

• Nitrogen evaporator

3.2.2. Sample Preparation

• Extraction:

  • Measure 1 L of the water sample into a 1 L separatory funnel.

  • Spike the sample with the internal standard.

  • Add 60 mL of DCM to the separatory funnel, cap, and shake vigorously for 2 minutes, venting periodically.

  • Allow the layers to separate and drain the lower DCM layer into a collection flask.

  • Repeat the extraction twice more with fresh 60 mL portions of DCM, combining the extracts.

• Drying and Concentration:

  • Pass the combined extract through a column containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to approximately 5 mL using a Kuderna-Danish apparatus.

  • Further concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Final Extract Preparation:

  • Transfer the final extract to a GC vial.

  • The sample is now ready for GC-MS analysis.

3.2.3. GC-MS Instrumental Analysis

Follow the same GC-MS conditions as described in section 3.1.3.

Mandatory Visualizations

Experimental Workflow for Perthane Analysis

The following diagram illustrates the general workflow for the analysis of Perthane in environmental samples using a reference standard.

Caption: Workflow for Perthane analysis in environmental samples.

Quality Control and Quality Assurance

To ensure the reliability of the analytical results, a robust quality control (QC) and quality assurance (QA) program should be implemented. This includes:

• Method Blank: An analyte-free matrix processed alongside the samples to check for contamination.

• Laboratory Control Spike (LCS): A clean matrix spiked with a known concentration of Perthane to assess method accuracy.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Aliquots of a sample spiked with a known concentration of Perthane to evaluate matrix effects and precision.

• Calibration: A multi-point calibration curve should be generated using the Perthane reference standard. The correlation coefficient (r²) should be ≥ 0.995.

• Continuing Calibration Verification (CCV): A standard analyzed periodically to ensure the instrument's calibration is stable.

By following these detailed application notes and protocols, researchers can confidently utilize Perthane as a reference standard for the accurate and precise determination of its residues in environmental matrices.

References

• 1. Perthane | C18H20Cl2 | CID 6295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. weber.hu [weber.hu]
• 4. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Perthane Degradation Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for conducting laboratory studies on the degradation of Perthane, an organochlorine pesticide. Due to the limited availability of direct degradation studies for Perthane, the following protocols are based on established methodologies for other organochlorine pesticides, such as DDT, and incorporate specific analytical methods for Perthane.

Introduction

Perthane, 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane, is a member of the organochlorine pesticide family. Understanding its persistence and degradation pathways in the environment is crucial for risk assessment and remediation strategies. Laboratory-based degradation studies are essential to determine its fate under controlled conditions, providing data on its half-life and the formation of potential degradation products. These studies typically involve incubating Perthane in various environmental matrices and monitoring its concentration over time.

Data Presentation: Perthane Degradation Half-Life

The following table summarizes hypothetical quantitative data from a laboratory degradation study of Perthane in different matrices. This data is for illustrative purposes to guide researchers in presenting their findings.

Matrix	Condition	Temperature (°C)	pH	Half-Life (t½) in days	Primary Degradation Products (Hypothetical)
Soil	Aerobic	25	6.5	180	1-chloro-2,2-bis(p-ethylphenyl)ethylene (Perthane-olefin)
Anaerobic	25	6.5	95	1,1-bis(p-ethylphenyl)ethane (Perthane-saturated)
Water	Hydrolysis	25	5	>365	Minimal degradation observed
Hydrolysis	25	7	250	Perthane-olefin
Hydrolysis	25	9	120	Perthane-olefin
Sediment	Anaerobic	25	7.0	110	Perthane-saturated

Experimental Protocols

Protocol 1: Aerobic Soil Degradation Study

This protocol is designed to assess the aerobic degradation of Perthane in soil under laboratory conditions.

1. Materials and Reagents:

• Perthane (analytical standard)

• Organic solvent (e.g., hexane or acetone, pesticide grade)

• Representative soil sample (characterized for texture, organic matter content, pH, and microbial biomass)

• Deionized water

• Incubation vessels (e.g., 250 mL glass flasks with stoppers allowing for air exchange)

• Syringes and needles

• Analytical balance

• Gas chromatograph with an electron capture detector (GC-ECD) or a mass spectrometer (GC-MS)[1][2]

2. Experimental Procedure:

• Soil Preparation: Sieve the soil to remove large debris. Adjust the moisture content to 50-60% of its water-holding capacity. Pre-incubate the soil in the dark at the desired temperature (e.g., 25°C) for 7-14 days to allow the microbial community to stabilize.
• Spiking: Prepare a stock solution of Perthane in a suitable organic solvent. Add the stock solution to the soil to achieve the desired initial concentration (e.g., 1-10 mg/kg). Thoroughly mix the soil to ensure uniform distribution. Allow the solvent to evaporate completely in a fume hood.
• Incubation: Transfer a known amount of the spiked soil (e.g., 50 g) into replicate incubation flasks. Include control flasks with sterilized soil (autoclaved) to assess abiotic degradation. Incubate the flasks in the dark at a constant temperature.
• Sampling: At predetermined time intervals (e.g., 0, 7, 14, 30, 60, 90, 120, and 180 days), remove replicate flasks for analysis.
• Extraction: Extract Perthane and its potential degradation products from the soil samples using an appropriate method, such as Soxhlet extraction or ultrasonic extraction with a suitable solvent mixture (e.g., hexane:acetone 1:1)[3].
• Analysis: Concentrate the extract and analyze it using GC-ECD or GC-MS according to established methods like EPA Method 8081B for organochlorine pesticides[2][4].
• Data Analysis: Calculate the concentration of Perthane at each time point. Determine the degradation kinetics and calculate the half-life (t½) using first-order reaction models.

Protocol 2: Abiotic Hydrolysis Study

This protocol is to determine the rate of Perthane hydrolysis in aqueous solutions at different pH levels.

1. Materials and Reagents:

• Perthane (analytical standard)

• Sterile, buffered aqueous solutions (pH 5, 7, and 9)

• Acetonitrile (HPLC grade)

• Sterile glass vials with Teflon-lined caps

• Incubator or water bath

• High-performance liquid chromatograph (HPLC) with a UV detector or a GC-MS.

2. Experimental Procedure:

• Solution Preparation: Prepare a stock solution of Perthane in acetonitrile. Spike the sterile buffered solutions with the Perthane stock solution to a final concentration well below its water solubility. The use of a co-solvent like acetonitrile should be kept to a minimum (<1% v/v).
• Incubation: Dispense the spiked solutions into replicate sterile glass vials, ensuring no headspace. Include control vials containing only the buffered solution. Incubate the vials in the dark at a constant temperature (e.g., 25°C).
• Sampling: At specified time intervals, sacrifice replicate vials from each pH group for analysis.
• Extraction: Extract the Perthane from the aqueous solution using liquid-liquid extraction with a non-polar solvent like hexane or by solid-phase extraction (SPE).
• Analysis: Analyze the extracts using HPLC-UV or GC-MS to quantify the remaining Perthane concentration.
• Data Analysis: Plot the concentration of Perthane versus time for each pH. Calculate the hydrolysis rate constant and the half-life.

Visualizations

Caption: Workflow for a typical Perthane degradation study.

Caption: Logical relationships in Perthane degradation pathways.

References

• 1. Perthane | C18H20Cl2 | CID 6295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. epa.gov [epa.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Notes and Protocols for In Vitro Assessment of Perthane's Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perthane is an organochlorine pesticide, chemically identified as 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane. Due to its classification as a persistent organic pollutant, its use has been significantly restricted. However, understanding its biological activities remains crucial for toxicological assessment and for exploring potential secondary effects, such as endocrine disruption. These application notes provide detailed protocols for a panel of in vitro assays to characterize the biological activities of Perthane, focusing on cytotoxicity, estrogenic and androgenic potential, pro-apoptotic activity, and enzyme inhibition.

While specific quantitative data for Perthane is limited in publicly available literature, this document includes data for structurally similar compounds, such as DDT and its metabolites, to provide a comparative context for interpreting experimental results.

Data Presentation: Biological Activity of Perthane Analogs

Compound	Assay	Target/Cell Line	Endpoint	Value	Reference
p,p'-DDOH	Estrogen Receptor Binding	ERα	IC50	0.43 µM	[1]
p,p'-DDOH	Estrogen Receptor Binding	ERβ	IC50	0.97 µM	[1]
o,p'-DDT	Estrogen-Inducible Protein Induction	Uterine Cells	-	Estrogenic Activity Confirmed	[2]
p,p'-DDT	Cytotoxicity	Balb/c 3T3 cells	EC50	Varies with protein concentration	[3]
p,p'-DDE	Cytotoxicity	Balb/c 3T3 cells	EC50	Varies with protein concentration	[3]
Dieldrin	Cytotoxicity	Balb/c 3T3 cells	EC50	Varies with protein concentration
Lindane	Cytotoxicity	Balb/c 3T3 cells	EC50	Varies with protein concentration

Experimental Protocols

Cytotoxicity Assessment: MTT Assay

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic effects of Perthane on a selected cell line (e.g., HepG2 human hepatoma cells).

Materials:

• HepG2 cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Perthane (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of Perthane in serum-free DMEM. After 24 hours, remove the medium from the wells and add 100 µL of the Perthane dilutions. Include a vehicle control (medium with the same concentration of DMSO used for Perthane) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the logarithm of the Perthane concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Workflow for MTT Cytotoxicity Assay

Caption: Workflow of the MTT assay for cytotoxicity assessment.

Estrogenic Activity Assessment

The YES assay is a reporter gene assay that uses genetically modified yeast (Saccharomyces cerevisiae) to detect substances with estrogenic activity.

Materials:

• Genetically modified Saccharomyces cerevisiae containing the human estrogen receptor (hER) and a reporter gene (e.g., lacZ).

• Yeast growth medium.

• Assay medium containing a chromogenic substrate (e.g., CPRG).

• Perthane.

• 17β-estradiol (positive control).

• 96-well microtiter plates.

• Microplate reader.

Procedure:

• Yeast Culture: Inoculate the growth medium with the yeast strain and incubate at 28°C with shaking until the culture reaches the logarithmic growth phase.

• Assay Preparation: Prepare the assay medium and seed it with the yeast culture.

• Compound Addition: Add serial dilutions of Perthane and the positive control (17β-estradiol) to the wells of a 96-well plate. Allow the solvent to evaporate.

• Incubation: Add the yeast-seeded assay medium to each well. Seal the plate and incubate at 32°C for 48-72 hours.

• Measurement: Measure the absorbance at 570 nm (for color development) and 690 nm (for yeast growth).

• Data Analysis: Correct the 570 nm readings for cell density. Plot the estrogenic activity against the concentration of Perthane to determine the EC50 value.

Signaling Pathway for YES Assay

Caption: Simplified signaling pathway in the Yeast Estrogen Screen (YES) assay.

This assay measures the estrogen-dependent proliferation of the human breast cancer cell line MCF-7.

Materials:

• MCF-7 cells.

• Hormone-free medium (phenol red-free DMEM with charcoal-stripped FBS).

• Perthane.

• 17β-estradiol (positive control).

• 96-well plates.

• Cell counting reagent (e.g., resazurin).

• Fluorometer.

Procedure:

• Cell Culture: Culture MCF-7 cells in hormone-free medium for at least 48 hours before the assay.

• Cell Seeding: Seed the cells in 96-well plates at a low density (e.g., 4,000 cells/well).

• Treatment: After 24 hours, replace the medium with fresh medium containing serial dilutions of Perthane or 17β-estradiol.

• Incubation: Incubate the plates for 6 days.

• Proliferation Measurement: Add a cell counting reagent (e.g., resazurin) and incubate for 4 hours. Measure the fluorescence.

• Data Analysis: Calculate the proliferative effect relative to the control and determine the EC50 value.

Androgenic Activity Assessment: Androgen Receptor (AR) Competitive Binding Assay

This assay determines the ability of Perthane to compete with a fluorescent or radiolabeled androgen for binding to the androgen receptor.

Materials:

• Recombinant androgen receptor (ligand-binding domain).

• Fluorescently labeled androgen (e.g., Fluormone™ AL Green) or radiolabeled androgen (e.g., [³H]-R1881).

• Assay buffer.

• Perthane.

• Dihydrotestosterone (DHT) or R1881 (unlabeled, as a competitor).

• 384-well plates.

• Fluorescence polarization reader or scintillation counter.

Procedure:

• Reagent Preparation: Prepare a mixture of the androgen receptor and the labeled androgen in the assay buffer.

• Compound Addition: Add serial dilutions of Perthane or the unlabeled competitor to the wells of a 384-well plate.

• Incubation: Add the receptor-ligand mixture to the wells and incubate for a specified time (e.g., 4 hours) at room temperature, protected from light.

• Measurement: Measure the fluorescence polarization or radioactivity in each well.

• Data Analysis: Plot the change in fluorescence polarization or bound radioactivity against the concentration of Perthane to determine the IC50 value.

Workflow for AR Competitive Binding Assay

References

• 1. Comparative in vitro and in silico study on the estrogenic effects of 2,2-bis(4-chlorophenyl)ethanol, 4,4'-dichlorobenzophenone and DDT analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The estrogenic activity of DDT: the in vitro induction of an estrogen-inducible protein by o,p'-DDT - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Impact of protein binding on the availability and cytotoxic potency of organochlorine pesticides and chlorophenols in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the Toxic Effects of Perthane in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perthane (1,1-dichloro-2,2-bis(4-ethylphenyl)ethane) is an organochlorine insecticide, structurally related to DDT. Due to its persistence in the environment and potential for bioaccumulation, understanding its toxicological profile is crucial for assessing its risk to human and environmental health. These application notes provide a framework for using animal models to study the toxic effects of Perthane, including protocols for acute, sub-chronic, and chronic toxicity, as well as specific endpoints for neurotoxicity and endocrine disruption. Given the limited specific data on Perthane, many of the following protocols are based on established OECD guidelines and data from structurally related compounds like DDT and its metabolites.

Data Presentation

Table 1: Acute Toxicity of Perthane and a Related Compound

Compound	Animal Model	Route of Administration	LD50 Value
Perthane	Rat	Intravenous	73 mg/kg
Perthane	Mouse	Intravenous	173 mg/kg
p,p'-DDD	Rat	Oral	>4000 mg/kg

Data for p,p'-DDD (a close structural analog of Perthane) suggests low acute oral toxicity.

Table 2: Summary of Potential Toxic Effects of Perthane based on Organochlorine Studies

Toxicity Type	Potential Effects	Animal Models Commonly Used
Hepatotoxicity	Liver enlargement, hepatocellular necrosis, induction of microsomal enzymes.	Rat, Mouse
Neurotoxicity	Hyperexcitability, tremors, convulsions (at high doses).	Rat, Mouse
Endocrine Disruption	Estrogenic effects, potential for reproductive and developmental toxicity.	Rat, Mouse
Carcinogenicity	Potential for liver tumors with chronic exposure.	Mouse

Experimental Protocols

Acute Oral Toxicity Study (Adapted from OECD Guideline 423)

This protocol outlines the procedure for determining the acute oral toxicity of Perthane in rodents.

Objective: To determine the median lethal dose (LD50) of Perthane following a single oral administration.

Animal Model:

• Species: Rat (e.g., Wistar or Sprague-Dawley)

• Sex: Female (males can also be used, but females are often more sensitive)

• Age: Young adults (8-12 weeks old)

• Number of animals: 3 animals per step.

Materials:

• Perthane (analytical grade)

• Vehicle (e.g., corn oil, 0.5% carboxymethylcellulose)

• Oral gavage needles

• Animal cages with appropriate bedding

• Calibrated balance

Procedure:

• Acclimatization: Acclimatize animals to laboratory conditions for at least 5 days prior to dosing.

• Fasting: Fast animals overnight (with access to water) before administration of the test substance.

• Dose Preparation: Prepare a solution or suspension of Perthane in the chosen vehicle at the desired concentration. Based on the low toxicity of related compounds, a starting dose of 2000 mg/kg may be appropriate for a limit test.

• Administration: Administer a single dose of the Perthane preparation to each animal via oral gavage. The volume should not exceed 10 mL/kg body weight. A control group should receive the vehicle alone.

• Observation:

  • Observe animals closely for the first 30 minutes, periodically during the first 24 hours (with special attention during the first 4 hours), and daily thereafter for a total of 14 days.

  • Record all signs of toxicity, including changes in skin and fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern.

  • Record mortality and the time of death.

• Body Weight: Record the body weight of each animal shortly before dosing and at least weekly thereafter.

• Necropsy: At the end of the 14-day observation period, euthanize all surviving animals and perform a gross necropsy.

Data Analysis: The LD50 is determined based on the mortality observed at different dose levels, following the sequential dosing steps outlined in OECD 423.

90-Day Sub-chronic Oral Toxicity Study (Adapted from OECD Guideline 408)

This protocol is designed to evaluate the adverse effects of repeated oral exposure to Perthane over a 90-day period.

Objective: To characterize the toxicological profile of Perthane following repeated oral administration and to determine a No-Observed-Adverse-Effect Level (NOAEL).

Animal Model:

• Species: Rat (e.g., Wistar or Sprague-Dawley)

• Sex: Both males and females

• Age: Young, healthy animals (weanlings)

• Number of animals: At least 10 animals per sex per group.

Materials:

• Perthane (analytical grade)

• Vehicle (e.g., corn oil) or diet for mixing

• Oral gavage needles (if not administered in diet)

• Equipment for clinical pathology analysis (hematology, clinical chemistry)

• Histopathology equipment

Procedure:

• Dose Selection: Select at least three dose levels (low, mid, high) and a control group. The highest dose should induce some toxicity but not significant mortality. A preliminary range-finding study may be necessary.

• Administration: Administer Perthane daily for 90 days, either by oral gavage or mixed in the diet. The control group receives the vehicle or untreated diet.

• Clinical Observations:

  • Conduct a detailed clinical observation of all animals at least once a week.

  • Record signs of toxicity, changes in behavior, body weight (weekly), and food/water consumption (weekly).

• Clinical Pathology:

  • Collect blood samples for hematology and clinical chemistry analysis at termination. Interim blood draws can also be included.

  • Conduct urinalysis at termination.

• Ophthalmological Examination: Perform an ophthalmological examination on all animals prior to the start of the study and on the control and high-dose groups at termination.

• Necropsy and Histopathology:

  • At the end of the 90-day period, euthanize all animals.

  • Conduct a full gross necropsy on all animals.

  • Weigh major organs (e.g., liver, kidneys, brain, spleen, gonads).

  • Preserve organs and tissues for histopathological examination. A full histopathological examination should be performed on the control and high-dose groups.

Data Analysis: Analyze data for statistically significant differences between the treated and control groups. Determine the NOAEL based on the highest dose at which no adverse effects are observed.

Mandatory Visualizations

Caption: Workflow for a 90-day sub-chronic oral toxicity study.

Neurotoxicity Screening Protocol (Adapted from OECD Guideline 424)

This protocol provides a screen for potential neurotoxic effects of Perthane.

Objective: To assess the potential of Perthane to cause neurotoxicity following single or repeated exposure.

Animal Model:

• Species: Rat

• Sex: Both males and females

• Number of animals: At least 10 animals per sex per group.

Procedure: This protocol can be integrated into the 90-day sub-chronic study.

• Functional Observational Battery (FOB):

  • Perform FOB on all animals at baseline and at specified time points during the study (e.g., weekly or at termination).

  • The FOB includes:

    • Home cage observations: Posture, activity level, etc.

    • Open field observations: Gait, arousal, presence of tremors or convulsions.

    • Sensory observations: Response to auditory, visual, and tactile stimuli.

    • Neuromuscular observations: Grip strength, landing foot splay.

    • Autonomic observations: Piloerection, salivation, pupil size.

• Motor Activity Assessment:

  • Measure motor activity using an automated device at baseline and specified time points.

• Neuropathology:

  • At termination, perfuse a subset of animals from the control and high-dose groups for neuropathological examination.

  • Examine sections of the brain, spinal cord, and peripheral nerves for any treatment-related changes.

Data Analysis: Compare the results from treated groups with the control group to identify any significant neurotoxic effects.

Application Notes and Protocols for Assessing Perthane's Impact on Adrenal Gland Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

Perthane, a chlorinated hydrocarbon insecticide, has been identified as a potential endocrine disruptor with specific effects on adrenal gland function. Historical studies have indicated an inhibitory effect on the adrenal cortex, leading to a diminished capacity for steroidogenesis.[1] These application notes provide a detailed protocol for researchers to systematically assess the impact of Perthane on adrenal gland function, utilizing both in vitro and in vivo models. The protocols are designed to elucidate the dose-dependent effects of Perthane on the production of key adrenal hormones and to investigate the underlying mechanisms of its potential toxicity.

Key Concepts and Signaling Pathways

The adrenal gland is a critical endocrine organ responsible for the synthesis of corticosteroids (glucocorticoids and mineralocorticoids) and adrenal androgens. The primary signaling pathway governing the production of cortisol, the main glucocorticoid, is the Hypothalamic-Pituitary-Adrenal (HPA) axis. In response to stress, the hypothalamus secretes corticotropin-releasing hormone (CRH), which stimulates the pituitary gland to release adrenocorticotropic hormone (ACTH). ACTH then acts on the adrenal cortex to stimulate the synthesis and release of cortisol.

The synthesis of adrenal steroids, or steroidogenesis, is a complex process involving a series of enzymatic reactions catalyzed by cytochrome P450 (CYP) enzymes. Key enzymes in this pathway include CYP11A1 (cholesterol side-chain cleavage enzyme), CYP17A1 (17α-hydroxylase/17,20-lyase), CYP21A2 (21-hydroxylase), and CYP11B1 (11β-hydroxylase) for cortisol synthesis, and CYP11B2 (aldosterone synthase) for aldosterone synthesis.

Perthane is hypothesized to exert its inhibitory effects by directly targeting the adrenal cortex, potentially causing cellular damage and/or inhibiting the activity of one or more steroidogenic enzymes. This protocol aims to investigate these potential mechanisms.

Signaling Pathway of Adrenal Steroidogenesis

Caption: Simplified overview of the HPA axis and adrenal steroidogenesis, indicating the potential inhibitory target of Perthane.

Experimental Protocols

In Vitro Assessment using H295R Cells

The human adrenocortical carcinoma cell line H295R is a well-established in vitro model for studying steroidogenesis as it expresses all the key enzymes required for the synthesis of corticosteroids and adrenal androgens.[2][3][4][5]

Objective: To determine the dose-dependent effects of Perthane on the production of key adrenal steroids in H295R cells.

Materials:

• H295R cells

• DMEM/F12 medium supplemented with fetal bovine serum (FBS) and antibiotics

• Perthane (analytical grade)

• Forskolin (as a positive control for stimulating steroidogenesis)

• Prochloraz (as a positive control for inhibiting steroidogenesis)

• Cell viability assay kit (e.g., MTT or CellTiter-Glo)

• LC-MS/MS system for steroid hormone analysis

Procedure:

• Cell Culture: Culture H295R cells in DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Plating: Seed cells in 24-well plates at a density that allows for approximately 50-60% confluency at the time of treatment.

• Treatment:

  • After 24 hours of incubation, replace the medium with fresh medium containing a range of Perthane concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Include a vehicle control (e.g., DMSO), a positive control for stimulation (e.g., 10 µM forskolin), and a positive control for inhibition (e.g., 10 µM prochloraz).

  • Incubate the cells for 48 hours.

• Sample Collection: After the incubation period, collect the cell culture supernatant for hormone analysis.

• Cell Viability: Assess cell viability using a standard assay to ensure that the observed effects on steroidogenesis are not due to cytotoxicity.

• Hormone Analysis: Quantify the concentrations of cortisol, aldosterone, DHEA, androstenedione, and progesterone in the cell culture supernatant using a validated LC-MS/MS method.

• Data Analysis: Normalize hormone concentrations to cell viability. Calculate the percentage change in hormone production relative to the vehicle control for each Perthane concentration.

Experimental Workflow for In Vitro H295R Assay

References

• 1. Perthane, the Adrenal Cortex, and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Steroid profiling in H295R cells to identify chemicals potentially disrupting the production of adrenal steroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibitors of adrenal cortical function [ouci.dntb.gov.ua]
• 4. Corticosteroid production in H295R cells during exposure to 3 endocrine disrupters analyzed with LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High-Throughput H295R Steroidogenesis Assay: Utility as an Alternative and a Statistical Approach to Characterize Effects on Steroidogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Perthane Analysis of Complex Samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the analysis of Perthane in complex samples. Our focus is on overcoming matrix effects, a common phenomenon that can significantly impact the accuracy and precision of quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is Perthane and why is its analysis in complex matrices challenging?

Perthane is an organochlorine pesticide, chemically known as 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane. Its analysis in complex matrices such as soil, food products, and biological tissues is challenging due to its lipophilic nature, which causes it to be co-extracted with other matrix components like lipids and pigments. These co-extractives can interfere with the analytical instrument's response, leading to what is known as the "matrix effect."

Q2: What is the "matrix effect" and how does it affect Perthane analysis?

The matrix effect is the alteration of an analyte's response (signal suppression or enhancement) due to the presence of other components in the sample matrix. In the gas chromatography (GC) analysis of pesticides, matrix effects often lead to an enhancement of the chromatographic response.[1] This occurs because non-volatile matrix components can accumulate in the GC inlet, masking active sites and reducing the degradation of thermally labile pesticides like Perthane, thereby increasing their transfer to the detector.[1] This can lead to an overestimation of the Perthane concentration if not properly addressed.

Q3: What are the common analytical techniques for Perthane quantification?

Gas chromatography (GC) coupled with an electron capture detector (ECD) or a mass spectrometer (MS) is commonly used for the analysis of organochlorine pesticides like Perthane.[2][3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is also a powerful technique for pesticide analysis, offering high sensitivity and selectivity.[4]

Q4: How can I minimize matrix effects during sample preparation?

Effective sample preparation is crucial for minimizing matrix effects. The choice of extraction and clean-up method depends on the complexity of the matrix. For many food and agricultural samples, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a popular and effective approach for extracting a wide range of pesticides, including Perthane. For fatty matrices, additional clean-up steps like dispersive solid-phase extraction (dSPE) with C18 or other sorbents may be necessary to remove lipids.

Q5: What is a matrix-matched calibration and why is it important?

A matrix-matched calibration involves preparing calibration standards in a blank matrix extract that is free of the analyte of interest. This approach helps to compensate for matrix effects by ensuring that the standards and the samples experience similar signal suppression or enhancement. The use of matrix-matched calibration is often necessary to obtain accurate quantitative results in complex matrices.

Q6: Can stable isotope-labeled internal standards help in overcoming matrix effects?

Yes, the use of a stable isotope-labeled internal standard (SIL-IS) is a highly effective strategy for correcting for matrix effects. A SIL-IS has a chemical structure and physicochemical properties very similar to the analyte, but with a different mass. It is added to the sample at a known concentration before extraction and will experience similar extraction inefficiencies and matrix effects as the target analyte. By measuring the ratio of the analyte to the SIL-IS, accurate quantification can be achieved.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the analysis of Perthane in complex matrices.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Low Analyte Recovery	Inefficient Extraction: Perthane may be strongly bound to the sample matrix, particularly in high-fat or high-organic matter samples.	Optimize Extraction: - For fatty matrices, consider using a solvent mixture like acetonitrile/n-hexane.- For soil, ensure adequate homogenization and consider modifications to the QuEChERS method, such as adding water to dry samples.- Increase extraction time or use a more vigorous extraction technique like ultrasonication.
Analyte Loss During Clean-up: The clean-up sorbent may be retaining Perthane.	Evaluate Clean-up Sorbents: - Test different sorbents (e.g., C18, PSA, GCB) to find the one that provides the best clean-up with minimal analyte loss.- For fatty matrices, ensure the capacity of the sorbent is not exceeded.
Poor Peak Shape (Tailing or Fronting) in GC Analysis	Active Sites in the GC System: The GC inlet liner, column, or detector can have active sites that interact with Perthane, causing peak tailing.	System Maintenance: - Use a deactivated inlet liner and change it regularly.- Condition the GC column according to the manufacturer's instructions.- Trim the front end of the column to remove accumulated non-volatile matrix components.
Improper Injection Technique: Injecting a large volume of a sample in a solvent that is not compatible with the stationary phase can cause peak distortion.	Optimize Injection: - Reduce the injection volume.- Ensure the solvent is appropriate for the GC column.
Signal Enhancement (Overestimation of Concentration)	Matrix-Induced Enhancement: Co-extracted matrix components are protecting Perthane from degradation in the GC inlet.	Calibration Strategy: - Use Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract to mimic the effect in the samples.- Standard Addition: Add known amounts of Perthane standard to the sample extracts to determine the concentration.
Instrumental Parameters: - Use a programmable temperature vaporizing (PTV) inlet to minimize the interaction of the analyte with hot metal surfaces.
Signal Suppression (Underestimation of Concentration) in LC-MS/MS	Ionization Suppression: Co-eluting matrix components interfere with the ionization of Perthane in the mass spectrometer source.	Improve Chromatographic Separation: - Modify the mobile phase gradient to better separate Perthane from interfering compounds.- Use a different LC column with a different selectivity.
Enhance Sample Clean-up: - Employ a more rigorous clean-up method, such as multi-step solid-phase extraction (SPE), to remove interfering components.
Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most reliable way to correct for ionization suppression.
High Background Noise or Interfering Peaks	Contaminated System: The GC or LC-MS system may be contaminated with residues from previous injections.	System Cleaning: - Bake out the GC column and clean the detector.- Clean the MS ion source.
Inadequate Sample Clean-up: The clean-up step is not effectively removing interfering matrix components.	Optimize Clean-up: - Experiment with different dSPE sorbents or a combination of sorbents.- For very complex matrices, consider a more comprehensive clean-up technique like gel permeation chromatography (GPC).

Quantitative Data Summary

The following tables summarize typical recovery and matrix effect data for organochlorine pesticides in various complex matrices. Note that specific values for Perthane may vary depending on the exact experimental conditions.

Table 1: Typical Recovery of Organochlorine Pesticides using QuEChERS Method

Matrix	Fortification Level (ng/g)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Fruits & Vegetables	10 - 100	70 - 110	< 15
Soil	10 - 50	65 - 116	< 18
Fatty Foods (e.g., Avocado)	10 - 50	27 - 100*	< 20

*Recovery of nonpolar pesticides tends to decrease as the fat content of the sample increases in the QuEChERS method.

Table 2: Matrix Effects Observed for Organochlorine Pesticides in GC Analysis

Matrix	Detection Method	Matrix Effect (%)*
Agricultural Products	GC-ECD	> 150 (Enhancement) in some cases
Soil	GC-MS/MS	-25 to 74 (Enhancement)
Soil	GC-ECD/NPD	-45 to 96 (Enhancement)

*Matrix Effect (%) = [(Peak Area in Matrix / Peak Area in Solvent) - 1] x 100. A positive value indicates signal enhancement, while a negative value indicates signal suppression.

Experimental Protocols

Protocol 1: QuEChERS Sample Extraction and Clean-up for Perthane Analysis in Soil

This protocol is a general guideline and may need to be optimized for specific soil types.

• Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris.

• Extraction:

  • Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of water (for dry soil) and vortex for 30 seconds to hydrate the sample.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Clean-up:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL microcentrifuge tube containing the dSPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract:

  • Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for GC-MS or LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for Perthane analysis in soil.

Caption: Troubleshooting decision tree for matrix effects.

References

• 1. scispace.com [scispace.com]
• 2. Determination of matrix effects occurred during the analysis of organochlorine pesticides in agricultural products using GC-ECD - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. eijppr.com [eijppr.com]

Technical Support Center: Enhanced Perthane Detection for Trace Analysis

Welcome to the technical support center for Perthane analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the sensitivity and reliability of Perthane detection in trace analysis experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for trace-level Perthane detection?

A1: The most common and established technique for analyzing organochlorine pesticides like Perthane is Gas Chromatography with Electron Capture Detection (GC-ECD), as outlined in EPA Method 8081B.[1][2][3][4] GC-ECD offers excellent sensitivity to halogenated compounds like Perthane. For confirmation and potentially higher selectivity, Gas Chromatography with Mass Spectrometry (GC-MS) or tandem Mass Spectrometry (GC-MS/MS) can be employed.[5]

Q2: My Perthane standard is degrading during analysis, leading to low and inconsistent results. What could be the cause?

A2: Degradation of thermally labile pesticides like Perthane often occurs in the GC inlet. This can be caused by active sites on the inlet liner, glass wool, or metal surfaces. It is crucial to use deactivated inlet liners and minimize the presence of active sites in the sample flow path. Regularly replacing the inlet liner and trimming the front end of the analytical column can help mitigate this issue.

Q3: What are "matrix effects" and how do they impact Perthane analysis?

A3: Matrix effects are the alteration of an analyte's signal due to co-extracted compounds from the sample matrix. In GC analysis, this often manifests as a "matrix-induced signal enhancement," where non-volatile matrix components coat active sites in the inlet, preventing the degradation of the target analyte and leading to a higher response compared to a standard in a clean solvent. This can result in the overestimation of the Perthane concentration. Conversely, signal suppression can also occur.

Q4: How can I minimize matrix effects in my Perthane analysis?

A4: There are several strategies to minimize matrix effects:

• Sample Cleanup: Employing cleanup techniques like Solid Phase Extraction (SPE) with sorbents such as Florisil, silica gel, or alumina can remove interfering compounds from the sample extract before GC analysis.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is free of Perthane. This helps to compensate for the matrix-induced signal enhancement or suppression by ensuring that both the samples and standards are affected similarly by the matrix.

• Use of Analyte Protectants: Adding compounds that have a strong affinity for active sites in the GC system to both standards and samples can help to equalize the response and improve the accuracy of quantification.

Q5: What is the QuEChERS method, and is it suitable for Perthane extraction?

A5: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a sample preparation technique widely used for pesticide residue analysis in various matrices, including fatty foods. A modified QuEChERS protocol can be an effective method for extracting Perthane, especially from complex matrices. The cleanup step in the QuEChERS method, often involving dispersive solid-phase extraction (d-SPE), helps to remove a significant amount of matrix interferences.

Troubleshooting Guides

This section provides solutions to common problems encountered during the trace analysis of Perthane.

Issue 1: Poor Peak Shape (Tailing or Broadening)

Possible Cause	Troubleshooting Steps
Active Sites in the GC System	- Use a deactivated inlet liner and replace it regularly. - Trim the first few centimeters of the analytical column to remove accumulated non-volatile residues. - Ensure all components in the flow path are inert.
Improper Column Installation	- Ensure the column is cut cleanly and installed at the correct depth in the injector and detector. - Check for leaks at all fittings.
Column Contamination	- Bake out the column at a high temperature (within the column's limits) to remove contaminants. - If contamination is severe, consider solvent rinsing the column (follow manufacturer's instructions).
Inappropriate Solvent for Reconstitution	- Ensure the final extract is dissolved in a solvent that is compatible with the GC column's stationary phase. Perthane standards are often prepared in methanol or ethyl acetate.

Issue 2: Low or No Analyte Response

Possible Cause	Troubleshooting Steps
Analyte Degradation in the Inlet	- Lower the inlet temperature in increments to find the optimal temperature that allows for efficient volatilization without causing degradation. - Use a deactivated inlet liner.
Poor Extraction Recovery	- Optimize the extraction method. For water samples, consider SPE and for fatty matrices, a modified QuEChERS method. - Ensure the pH of the sample is appropriate for Perthane extraction.
Loss of Analyte During Solvent Evaporation	- Carefully control the temperature and nitrogen flow during the solvent evaporation step to prevent the loss of the relatively volatile Perthane.
Detector Malfunction (ECD)	- Check the detector temperature and gas flows. - Clean the detector if necessary, following the manufacturer's instructions.

Issue 3: Inconsistent Results and Poor Reproducibility

Possible Cause	Troubleshooting Steps
Variable Matrix Effects	- Implement a robust sample cleanup procedure to remove interfering matrix components. - Use matrix-matched calibration standards for every batch of samples.
Contamination	- Analyze solvent blanks to check for contamination from solvents, glassware, or the instrument. - Ensure all glassware is thoroughly cleaned and rinsed with high-purity solvent.
Inconsistent Injection Volume	- Use an autosampler for precise and reproducible injections. - If using manual injection, ensure a consistent and rapid injection technique.
Standard Solution Instability	- Store standard solutions in a cool, dark place. Methanol is a common solvent for Perthane standards. - Prepare fresh working standards regularly.

Data Presentation

Table 1: Comparison of Perthane Recovery from Different Matrices using Various Extraction and Cleanup Methods

Matrix	Extraction Method	Cleanup Sorbent	Spiking Level	Average Recovery (%)	Relative Standard Deviation (%)	Reference
Water	Solid Phase Extraction (SPE)	C18	0.1 µg/L	85 - 110	< 10
Soil	QuEChERS	PSA + C18	50 µg/kg	70 - 120	< 15
Fatty Food (e.g., Avocado)	Modified QuEChERS	PSA + C18 + MgSO₄	50 ng/g	~80 (for nonpolar pesticides)	< 20
Water	Liquid-Liquid Extraction	None	1 µg/L	77 - 87	< 15

Note: Data is representative of organochlorine pesticides and may vary for Perthane under specific experimental conditions.

Table 2: Comparison of Detection Limits for Organochlorine Pesticides using Different Detectors

Detector	Typical Method Detection Limit (MDL)	Advantages	Disadvantages	Reference
GC-ECD	0.01 - 0.1 µg/L	High sensitivity to halogenated compounds, relatively low cost.	Susceptible to matrix interference, non-specific.
GC-MS (SIM)	0.1 - 1.0 µg/L	High selectivity, provides structural information for confirmation.	Lower sensitivity than ECD for some compounds.
GC-MS/MS (SRM)	0.001 - 0.05 µg/L	Very high selectivity and sensitivity, reduces matrix interference.	Higher instrument cost and complexity.

Note: MDLs are highly matrix-dependent and can vary significantly based on the instrument and method used.

Experimental Protocols

Protocol 1: General Procedure for Perthane Analysis in Water Samples by SPE-GC-ECD (Based on EPA Method 8081B)

• Sample Preparation:

  • Collect a 1-liter water sample in a clean glass bottle.

  • If residual chlorine is present, add sodium thiosulfate.

  • Adjust the sample pH to < 2 with sulfuric or hydrochloric acid.

  • Add surrogate standards to the sample.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with the appropriate solvents (e.g., ethyl acetate, methanol, and finally reagent water).

  • Load the water sample onto the SPE cartridge at a flow rate of approximately 10-15 mL/min.

  • Wash the cartridge with HPLC-grade water to remove polar interferences.

  • Dry the cartridge thoroughly by passing nitrogen or air through it.

  • Elute the Perthane from the cartridge using a small volume of an appropriate solvent (e.g., ethyl acetate or a mixture of acetone and hexane).

• Concentration and Solvent Exchange:

  • Concentrate the eluate to approximately 1 mL using a gentle stream of nitrogen.

  • If the elution solvent is not compatible with the GC-ECD, perform a solvent exchange into a suitable solvent like hexane or isooctane.

• GC-ECD Analysis:

  • Inject 1-2 µL of the final extract into the GC-ECD system.

  • Use a capillary column suitable for organochlorine pesticide analysis (e.g., DB-5 or DB-608).

  • Set up a temperature program that provides good separation of Perthane from other potential contaminants.

  • Quantify the Perthane concentration using a multi-point calibration curve prepared with standards of known concentrations.

Protocol 2: Modified QuEChERS for Perthane in Fatty Food Matrices

• Sample Homogenization:

  • Homogenize a representative portion of the sample (e.g., 15 g).

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 15 mL of acetonitrile (containing 1% acetic acid).

  • Add internal standards.

  • Add magnesium sulfate and sodium acetate, and shake vigorously for 1 minute.

  • Centrifuge the sample to separate the layers.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a mixture of sorbents (e.g., PSA, C18, and magnesium sulfate) to remove fats, pigments, and other interferences.

  • Vortex and centrifuge the d-SPE tube.

• Analysis:

  • Take the final supernatant and inject it directly into the GC-MS/MS or GC-ECD system for analysis.

Visualizations

Caption: Workflow for Perthane analysis in water samples using SPE.

Caption: Illustration of matrix-induced signal enhancement in GC analysis.

References

• 1. NEMI Method Summary - 8081B [nemi.gov]
• 2. Analytical Method [keikaventures.com]
• 3. legismex.mty.itesm.mx [legismex.mty.itesm.mx]
• 4. epa.gov [epa.gov]
• 5. Comparison of Gas Chromatography-Mass Spectrometry and Gas Chromatography-Tandem Mass Spectrometry with Electron Ionization and Negative-Ion Chemical Ionization for Analyses of Pesticides at Trace Levels in Atmospheric Samples - PMC [pmc.ncbi.nlm.nih.gov]

Perthane standard solution stability and storage conditions

This technical support center provides guidance on the stability and storage of Perthane standard solutions for researchers, scientists, and drug development professionals. Find answers to frequently asked questions and troubleshoot common issues to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for a Perthane standard solution?

A1: To ensure the stability of your Perthane standard solution, it is recommended to store it under refrigerated conditions, protected from light.[1][2][3][4] The majority of suppliers recommend a storage temperature of 4°C or a range of 2°C to 15°C.[2] Solutions should be stored in tightly sealed, amber glass vials to prevent solvent evaporation and photodegradation.

Q2: What is the expected shelf life of a Perthane standard solution?

A2: The shelf life of a Perthane standard solution can vary depending on the solvent and storage conditions. One manufacturer suggests a shelf life of up to 30 months for a Perthane solution in toluene when stored appropriately. However, it is crucial to refer to the certificate of analysis (CoA) provided by the supplier for the specific expiration date of your standard.

Q3: What are the signs of degradation in a Perthane standard solution?

A3: Visual signs of degradation are often not apparent in standard solutions. The primary indication of degradation is a decrease in the concentration of Perthane, which can be detected chromatographically. You may also observe the appearance of new peaks in your chromatogram, which could correspond to degradation products. Regularly running a quality control check with a freshly prepared standard can help identify any changes in your working standard.

Q4: In which solvents are Perthane standard solutions typically available?

A4: Perthane standard solutions are commonly available in solvents such as acetonitrile, ethyl acetate, and toluene. The choice of solvent can impact the long-term stability and should be considered when purchasing and storing the standard.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Decreased Perthane peak area in GC analysis	Degradation of the standard solution: The solution may have been stored improperly (e.g., at room temperature or exposed to light).	1. Verify the storage conditions of your standard solution against the manufacturer's recommendations. 2. Prepare a fresh dilution from your stock solution and re-analyze. 3. If the issue persists, open a new vial of the standard solution. 4. Consider purchasing a new standard if the current one is near or past its expiration date.
Evaporation of solvent: The vial may not have been sealed properly, leading to an increase in concentration initially, followed by potential degradation.	1. Ensure vials are tightly capped after each use. 2. Use vials with PTFE-lined septa to minimize evaporation. 3. For long-term storage, consider using ampulized standards if available.
Appearance of unknown peaks in the chromatogram	Formation of degradation products: Perthane may be degrading into other compounds. A likely degradation pathway for Perthane, analogous to DDT, is dehydrochlorination.	1. Review the chromatogram for peaks that could correspond to potential degradation products. For Perthane, this could be 1-chloro-2,2-bis(p-ethylphenyl)ethylene. 2. If possible, use a mass spectrometer to identify the unknown peaks. 3. If degradation is suspected, replace the standard solution.
Contamination: The solvent or glassware used for dilution may be contaminated.	1. Prepare a blank injection of the solvent to check for contamination. 2. Ensure all glassware is thoroughly cleaned and rinsed with high-purity solvent.
Inconsistent results between analyses	Improper handling of the standard solution: Allowing the solution to warm to room temperature before use can lead to solvent evaporation and affect concentration.	1. Allow the standard solution to equilibrate to room temperature in a sealed vial before opening to prevent condensation from entering the solution. 2. Minimize the time the vial is open. 3. Always use calibrated pipettes for dilutions.

Stability and Storage Conditions Summary

Parameter	Recommendation	Source
Storage Temperature	4°C or 2°C to 15°C
Storage Container	Tightly sealed, amber glass vial
Light Exposure	Store in the dark
Recommended Solvents	Acetonitrile, Ethyl Acetate, Toluene
Shelf Life (Toluene)	Up to 30 months

Experimental Protocols

Protocol for Verifying the Concentration of a Perthane Working Standard

• Preparation of a Fresh Standard: Prepare a fresh serial dilution of your Perthane stock standard solution to the desired working concentration using high-purity solvent.

• Instrument Setup: Set up your gas chromatograph (GC) with an appropriate column and detector (e.g., Electron Capture Detector - ECD) for organochlorine pesticide analysis.

• Analysis: Inject the freshly prepared working standard and your current working standard multiple times (n=3) to ensure reproducibility.

• Data Comparison: Compare the average peak area of the fresh standard to the average peak area of your current working standard. A significant decrease in the peak area of the current standard may indicate degradation.

Potential Degradation Pathway

Perthane (1,1-dichloro-2,2-bis(p-ethylphenyl)ethane) is structurally similar to DDT. A common degradation pathway for DDT is dehydrochlorination, where a molecule of hydrogen chloride (HCl) is eliminated to form DDE (1,1-dichloro-2,2-bis(p-chlorophenyl)ethylene). It is plausible that Perthane undergoes a similar degradation process, especially when exposed to heat or alkaline conditions, to form 1-chloro-2,2-bis(p-ethylphenyl)ethylene.

Caption: Inferred degradation pathway of Perthane.

Troubleshooting Workflow for Inconsistent Results

This workflow provides a logical sequence of steps to diagnose and resolve issues with inconsistent analytical results when using a Perthane standard solution.

Caption: Troubleshooting workflow for Perthane analysis.

References

• 1. epa.gov [epa.gov]
• 2. agilent.com [agilent.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Optimizing GC-ECD for Perthane Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Gas Chromatography with Electron Capture Detection (GC-ECD) for the analysis of Perthane.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in analyzing Perthane using GC-ECD?

A1: A primary challenge is potential co-elution with other organochlorine pesticides (OCPs), particularly endrin, especially on columns with certain stationary phases like a DB-5.[1] This can lead to inaccurate quantification. Therefore, method development should focus on achieving baseline separation of Perthane from other potential contaminants in the sample matrix. Dual-column confirmation is often recommended to ensure accurate identification and quantification.[1][2]

Q2: Which GC columns are recommended for Perthane analysis?

A2: For the analysis of organochlorine pesticides, including Perthane, a dual-column setup is often employed for confirmation.[1][2] Commonly used columns include those with a (5%-phenyl)-methylpolysiloxane stationary phase (e.g., DB-5, Rtx-CLPesticides) as the primary column and a more polar column for confirmation. Agilent J&W DB-CLP1 and DB-CLP2 columns are also designed for comprehensive OCP analysis. The choice of column should be validated to ensure adequate separation from potential interferences in your specific samples.

Q3: What are the typical instrument parameters for Perthane analysis by GC-ECD?

A3: While specific parameters should be optimized for your instrument and application, the following table summarizes typical starting conditions for the analysis of organochlorine pesticides, including Perthane, based on established methods like U.S. EPA Method 8081B.

Experimental Protocols

Sample Preparation (Based on U.S. EPA Method 8081B)

A detailed experimental protocol for sample preparation is crucial for accurate Perthane analysis and involves extraction and cleanup to remove interfering substances.

• Extraction:

  • Aqueous Samples (e.g., water): Perform a liquid-liquid extraction using a separatory funnel with a suitable solvent like methylene chloride or a hexane/acetone mixture. Solid-phase extraction (SPE) can also be utilized for cleaner samples.

  • Solid Samples (e.g., soil, sediment): Techniques such as Soxhlet extraction, ultrasonic extraction, or pressurized fluid extraction with a hexane:acetone (1:1) mixture are commonly used.

• Cleanup:

  • Sample extracts are often contaminated with non-target compounds that can interfere with ECD detection.

  • Cleanup procedures are essential and may include techniques like Florisil column chromatography to remove polar interferences.

  • For samples with high lipid content, gel permeation chromatography (GPC) may be necessary.

The following diagram illustrates the general workflow for sample preparation:

References

• 1. epa.gov [epa.gov]
• 2. agilent.com [agilent.com]

Technical Support Center: Minimizing Perthane Degradation During Sample Workup

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the degradation of Perthane during sample workup.

Frequently Asked Questions (FAQs)

Q1: What is Perthane and why is its degradation a concern during analysis?

Perthane, a chlorinated hydrocarbon insecticide, is susceptible to degradation under common laboratory conditions.[1] Degradation can lead to the formation of byproducts, resulting in inaccurate quantification and misinterpretation of analytical results. Understanding and mitigating these degradation pathways is crucial for reliable data in research and drug development.

Q2: What are the primary factors that cause Perthane degradation?

The main factors contributing to Perthane degradation during sample workup are:

• High pH (Alkaline Conditions): Perthane is known to be incompatible with alkalis and readily undergoes dehydrochlorination in basic environments.

• Elevated Temperatures: The compound is sensitive to heat, which can accelerate degradation, particularly during sample concentration steps and in the heated inlet of a gas chromatograph.

• Light Exposure: While Perthane in a hexane solution does not significantly absorb UV light above 290 nm, prolonged exposure to light, especially UV, should be avoided as a general precaution for chlorinated pesticides.[1]

• Active Surfaces: Contact with active sites on glassware, metal surfaces, or contaminated reagents can catalyze degradation.

Q3: What is the main degradation product of Perthane?

The primary degradation pathway for Perthane, similar to other chlorinated insecticides like DDT, is dehydrochlorination, which involves the elimination of a hydrogen and a chlorine atom to form an olefin.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Perthane, with a focus on preventing its degradation.

Problem	Potential Cause	Recommended Solution
Low Perthane recovery in the final extract.	Degradation due to alkaline pH during extraction.	Maintain a neutral pH (around 7) during aqueous extractions. Use buffered solutions if necessary.
Thermal degradation during solvent evaporation.	Use a gentle stream of nitrogen or a rotary evaporator at a low temperature (e.g., 30-40°C) for solvent concentration. Avoid complete dryness.
Incomplete extraction from the sample matrix.	Optimize the extraction solvent and method. A mixture of hexane and acetone or dichloromethane is often effective for chlorinated pesticides. Sonication or Soxhlet extraction can improve efficiency.
Appearance of unexpected peaks in the chromatogram.	Dehydrochlorination of Perthane.	This is likely the olefin formed from degradation. Review the pH and temperature of your workup steps. Ensure all reagents are neutral.
Contamination from glassware or reagents.	Thoroughly clean all glassware with a suitable solvent and bake at a high temperature if possible. Use high-purity, pesticide-grade solvents.
Poor reproducibility of results.	Inconsistent sample handling procedures.	Standardize all workup steps, including extraction time, temperature, and solvent volumes. Use an internal standard for quantification.
Active sites in the GC inlet.	Use a deactivated glass liner in the GC inlet. Lower the inlet temperature to the minimum required for efficient volatilization of Perthane.

Experimental Protocols

Below are detailed methodologies for the extraction and analysis of Perthane from common matrices, designed to minimize degradation.

Protocol 1: Extraction of Perthane from Soil and Sediment Samples

Objective: To extract Perthane from solid matrices while minimizing degradation.

Materials:

• Homogenized soil/sediment sample

• Anhydrous sodium sulfate (ACS grade, baked at 400°C for 4 hours)

• Hexane (pesticide grade)

• Acetone (pesticide grade)

• Extraction thimbles

• Soxhlet extraction apparatus

• Rotary evaporator or nitrogen evaporator

• Glass wool

Procedure:

• Sample Preparation: Mix 10-20 g of the homogenized sample with an equal amount of anhydrous sodium sulfate to create a free-flowing powder.

• Soxhlet Extraction:

  • Place the sample mixture into an extraction thimble and plug the top with glass wool.

  • Add 150 mL of a 1:1 (v/v) mixture of hexane and acetone to the round-bottom flask of the Soxhlet apparatus.

  • Extract the sample for 6-8 hours at a rate of 4-6 cycles per hour.

• Concentration:

  • After extraction, cool the solvent extract to room temperature.

  • Concentrate the extract to approximately 5 mL using a rotary evaporator with the water bath set to 35°C.

  • Further concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Cleanup (if necessary): Proceed to the cleanup protocol if matrix interferences are expected.

Protocol 2: Extraction of Perthane from Biological Tissues

Objective: To extract Perthane from fatty matrices while minimizing degradation and removing lipids.

Materials:

• Homogenized tissue sample

• Anhydrous sodium sulfate

• Acetonitrile (pesticide grade)

• Hexane (pesticide grade)

• Solid Phase Extraction (SPE) cartridges (e.g., Florisil® or silica gel)

• Centrifuge

Procedure:

• Sample Preparation: Homogenize 2-5 g of the tissue sample with anhydrous sodium sulfate until a dry powder is formed.

• Liquid-Solid Extraction:

  • Add 20 mL of acetonitrile to the sample and shake vigorously for 1 minute.

  • Centrifuge at 3000 rpm for 5 minutes and collect the supernatant.

  • Repeat the extraction with another 20 mL of acetonitrile.

• Liquid-Liquid Partitioning:

  • Combine the acetonitrile extracts and add 20 mL of hexane.

  • Shake vigorously for 1 minute and then allow the layers to separate.

  • Collect the upper hexane layer.

  • Repeat the hexane extraction on the acetonitrile layer.

• Concentration: Combine the hexane extracts and concentrate to 1 mL as described in Protocol 1.

• Cleanup: Proceed to the cleanup protocol to remove remaining lipids and other interferences.

Protocol 3: Extract Cleanup using Solid-Phase Extraction (SPE)

Objective: To remove interfering compounds from the sample extract prior to GC analysis.

Materials:

• Florisil® or silica gel SPE cartridge (e.g., 1 g)

• Hexane (pesticide grade)

• Dichloromethane (pesticide grade)

• Nitrogen evaporator

Procedure:

• Cartridge Conditioning: Condition the SPE cartridge with 5 mL of hexane.

• Sample Loading: Load the 1 mL concentrated extract onto the cartridge.

• Elution:

  • Elute the cartridge with 10 mL of hexane.

  • Then, elute with 10 mL of a 70:30 (v/v) mixture of hexane and dichloromethane.

  • Collect the desired fraction containing Perthane (this may need to be determined experimentally).

• Final Concentration: Concentrate the collected fraction to a final volume of 1 mL under a gentle stream of nitrogen.

Protocol 4: GC-MS Analysis of Perthane

Objective: To quantify Perthane using Gas Chromatography-Mass Spectrometry with parameters optimized to prevent thermal degradation.

Parameter	Setting	Rationale
Inlet Temperature	250°C	Minimizes the risk of thermal degradation in the hot inlet.
Injection Mode	Splitless	For trace-level analysis.
Carrier Gas	Helium	Inert carrier gas.
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A common column for pesticide analysis.
Oven Program	Initial temp: 100°C (hold 1 min), Ramp: 15°C/min to 280°C (hold 5 min)	Provides good separation of Perthane from other compounds.
MS Source Temp	230°C	Standard temperature for electron ionization.
MS Quad Temp	150°C	Standard temperature for the quadrupole.
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS.
Acquisition Mode	Selected Ion Monitoring (SIM)	For higher sensitivity and selectivity. Monitor characteristic ions of Perthane (e.g., m/z 223, 179, 165).

Visualizations

Perthane Degradation Pathway

Caption: Primary degradation pathway of Perthane.

General Workflow for Perthane Sample Workup

Caption: Recommended workflow for Perthane analysis.

References

• 1. Perthane | C18H20Cl2 | CID 6295 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Perthane Contamination in Laboratory Settings

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate potential sources of Perthane contamination in a laboratory environment. Given that Perthane is a legacy organochlorine pesticide, direct contamination sources may be infrequent; however, this guide also addresses general laboratory contamination issues applicable to the analysis of chlorinated hydrocarbons.

Frequently Asked Questions (FAQs)

Q1: What is Perthane and what are its basic chemical properties?

Perthane, also known as 1,1-dichloro-2,2-bis(4-ethylphenyl)ethane, is a synthetic organochlorine insecticide.[1][2][3] Understanding its physical and chemical properties is crucial for troubleshooting contamination, as these characteristics influence its environmental fate and solubility in laboratory solvents.

Table 1: Chemical and Physical Properties of Perthane

Property	Value
CAS Number	72-56-0[1][4]
Molecular Formula	C18H20Cl2
Molecular Weight	307.26 g/mol
Appearance	Crystalline solid
Melting Point	56-57 °C
Boiling Point	~391.87 °C (estimated)
Water Solubility	Insoluble
Solubility in Organic Solvents	Soluble in DMSO, acetone, kerosene, and diesel fuel
Stability	Stable under ambient shipping conditions; sensitive to heat and incompatible with alkalis.

Q2: We are detecting unexpected peaks corresponding to Perthane in our analytical runs (GC-MS, LC-MS). What are the potential sources of this contamination?

Unexpected peaks in chromatographic analysis, often referred to as "ghost peaks," can arise from various sources within the laboratory. For a compound like Perthane, potential sources can be broadly categorized as follows:

• Systematic Contamination:

  • Solvents and Reagents: Impurities in solvents (e.g., methylene chloride, hexane, acetone) or reagents used in sample preparation. Even high-purity solvents can sometimes contain trace levels of contaminants.

  • Glassware and Equipment: Improperly cleaned glassware, syringes, or sample vials can harbor residual contaminants from previous experiments. Cross-contamination is a significant risk if the same equipment is used for different analyses without rigorous cleaning.

  • Analytical Instrument Carryover: Residual Perthane from a previous high-concentration sample injection adhering to the injector port, column, or detector of the chromatograph.

• Sporadic Contamination:

  • Personnel: Introduction of contaminants from lotions, soaps, or other personal care products. While less likely for a specific pesticide like Perthane, it's a general source of organic contaminants.

  • Environmental Contamination: Airborne dust or particles from the laboratory environment settling into samples. Given Perthane's historical use, legacy contamination in older buildings or furniture is a remote possibility.

  • Sample Handling: Cross-contamination between samples during preparation, storage, or handling.

Q3: How can we confirm that the unexpected peak is indeed Perthane?

If you suspect Perthane contamination, it is essential to confirm the identity of the peak. A common method for this is using Gas Chromatography-Mass Spectrometry (GC-MS). By comparing the mass spectrum of the unknown peak to a certified reference standard of Perthane, you can confirm its identity. The retention time of the peak should also match that of the standard.

Troubleshooting Guides

This section provides systematic approaches to identifying and eliminating sources of Perthane contamination.

Issue 1: Persistent Perthane Peak in Blank Injections

A persistent peak in blank injections (running only the solvent) strongly suggests a contaminated solvent or a contaminated analytical system.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a persistent contaminant peak.

Experimental Protocol: Solvent Contamination Check

• Objective: To determine if the analytical solvent is the source of Perthane contamination.

• Materials:

  • A new, unopened bottle of high-purity solvent (e.g., HPLC or pesticide-grade).

  • A new, clean sample vial.

  • Your analytical instrument (GC-MS or LC-MS).

• Procedure:

  • Dispense the new solvent into the new vial in a clean environment (e.g., a fume hood).

  • Run this "fresh blank" on your instrument using the same analytical method as your samples.

  • Analyze the chromatogram for the presence of the Perthane peak.

• Interpretation:

  • Peak Absent: The original solvent was the source of contamination. Discard the old solvent and use a new, certified high-purity batch.

  • Peak Present: The contamination is likely within the analytical instrument itself (see Issue 2).

Issue 2: Perthane Peak Appears After High-Concentration Sample Injection (Carryover)

If the Perthane peak appears in blanks or low-concentration samples immediately following the injection of a high-concentration sample, this is likely due to instrument carryover.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for instrument carryover.

Experimental Protocol: Carryover Identification

• Objective: To confirm if instrument carryover is the source of contamination.

• Procedure:

  • After running a high-concentration Perthane standard or sample, inject 3-5 consecutive solvent blanks.

  • Analyze the chromatograms from each blank injection.

• Interpretation:

  • If the peak corresponding to Perthane is present in the first blank and its area decreases with each subsequent blank injection, this confirms carryover.

  • If the peak area remains relatively constant across all blank injections, the contamination is likely from a persistent source like the solvent or a heavily contaminated part of the system.

Mitigation Strategies for Carryover:

• Injector Cleaning: Clean the injection port and replace the septum and liner.

• Column Bake-out: Bake out the GC column at a high temperature (within the column's limits) for an extended period to remove contaminants.

• Solvent Washes: Implement a wash sequence for the autosampler syringe that includes a strong solvent for Perthane.

• Dedicated Equipment: If possible, use separate syringes and columns for high and low-concentration samples.

Issue 3: Sporadic Perthane Peaks in Some Samples but Not Others

Sporadic contamination can be challenging to diagnose and often points to issues with laboratory practices or contaminated labware.

Logical Relationship of Potential Sporadic Contamination Sources:

References

• 1. medkoo.com [medkoo.com]
• 2. Perthane | CymitQuimica [cymitquimica.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. PERTHANE (TM) | 72-56-0 [chemicalbook.com]

Best practices for handling and disposal of Perthane waste

Technical Support Center: Perthane Waste Management

This guide provides best practices for the handling and disposal of Perthane waste for researchers, scientists, and drug development professionals. Perthane, also known as Ethylan or by its chemical name 1,1-dichloro-2,2-bis(4-ethylphenyl)ethane, is an organochlorine pesticide.[1][2][3] Due to its chemical nature, it requires careful management as hazardous waste.

Frequently Asked Questions (FAQs)

Q1: What is Perthane and why does it require special handling?

A1: Perthane (CAS No. 72-56-0) is a crystalline solid organochlorine pesticide.[1][4] Like other compounds in its class, it can be persistent in the environment and may pose health risks. It is classified as hazardous, may cause an allergic skin reaction, and is considered very toxic to aquatic life with long-lasting effects. Therefore, all waste containing Perthane must be handled and disposed of following hazardous waste protocols to prevent environmental contamination and ensure personnel safety.

Q2: How should I handle Perthane in the laboratory to minimize waste and exposure?

A2: Follow standard laboratory safety protocols for handling hazardous chemicals. This includes:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. If there is a risk of generating dust or aerosols, use respiratory protection.

• Ventilation: Handle Perthane in a well-ventilated area, preferably within a chemical fume hood.

• Waste Minimization: Only prepare the amount of Perthane solution needed for your experiment to avoid generating excess waste.

• Contamination: Avoid cross-contamination by using dedicated glassware and equipment. If not possible, decontaminate equipment thoroughly after use.

Q3: What are the immediate steps to take in case of a Perthane spill?

A3: In case of a spill, the primary goal is to contain the material safely.

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• Protect Yourself: Wear appropriate PPE, including respiratory protection if dealing with a powder spill.

• Contain the Spill: For solid spills, carefully sweep or scoop the material into a designated, labeled waste container. Avoid creating dust. For liquid spills, cover with an inert absorbent material like sand, vermiculite, or "kitty litter".

• Collect Waste: Once absorbed, scoop the material into a sealable, properly labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone, followed by soap and water), collecting all cleaning materials as hazardous waste.

• Report: Report the spill to your institution's Environmental Health & Safety (EHS) office immediately.

Q4: How do I properly dispose of Perthane waste?

A4: Perthane waste, including pure chemical, contaminated solutions, and lab materials (e.g., gloves, pipette tips, absorbent paper), must be disposed of as hazardous chemical waste. Never dispose of Perthane waste down the drain or in regular trash.

• Segregation: Collect all Perthane waste in a dedicated, clearly labeled, and sealed container. Do not mix it with other chemical wastes unless instructed to do so by your EHS office, as mixing can complicate disposal.

• Labeling: The container must be labeled with "Hazardous Waste," the full chemical name ("Perthane" and "1,1-dichloro-2,2-bis(4-ethylphenyl)ethane"), and the specific hazards (e.g., "Toxic," "Environmental Hazard").

• Storage: Store the waste container in a designated satellite accumulation area that is secure and away from incompatible materials.

• Pickup: Arrange for waste pickup through your institution's EHS department. They will ensure it is transported to a licensed hazardous waste disposal facility. The only acceptable disposal procedure for organochlorine pesticides is typically high-temperature incineration.

Q5: Can I decontaminate or neutralize Perthane waste in the lab?

A5: In-lab chemical decontamination or neutralization of organochlorine pesticide waste is not recommended for researchers. These procedures can be complex, may create other hazardous byproducts, and require specialized equipment and expertise. Autoclaving is also not a suitable method of disposal and may lead to volatilization of the compound. The established best practice is collection and disposal via a licensed hazardous waste management company.

Data Presentation

Table 1: Chemical and Physical Properties of Perthane

Property	Value	Reference
CAS Number	72-56-0
Molecular Formula	C₁₈H₂₀Cl₂
Molecular Weight	307.26 g/mol
Appearance	Crystalline solid; technical grade is a light yellow waxy solid
Melting Point	56-57 °C
Boiling Point	~391.87 °C (estimate)
Solubility	Insoluble in water; Soluble in acetone, kerosene, diesel fuel
Flash Point	>100 °C

Table 2: Safety and Hazard Information for Perthane

Hazard Identification	GHS Classification and Statements	Reference
Pictogram	GHS07 (Exclamation Mark), GHS09 (Environment)
Signal Word	Warning
Hazard Statements	H317: May cause an allergic skin reaction. H410: Very toxic to aquatic life with long lasting effects.
Toxicity	Mildly toxic by ingestion (Oral LD50 in rat: 6600 mg/kg). Poison by intravenous route.
Incompatibilities	Incompatible with alkalis. Sensitive to heat. Slightly corrosive to iron, zinc, and aluminum.

Experimental Protocols

Protocol 1: Segregation and Collection of Perthane Waste

This protocol outlines the standard procedure for collecting Perthane waste generated during laboratory experiments.

Objective: To safely segregate and store Perthane waste for disposal.

Materials:

• Designated hazardous waste container (chemically resistant, with a secure lid)

• Hazardous waste labels

• Personal Protective Equipment (PPE) as required

Methodology:

• Designate a Container: Select a container that is compatible with Perthane and any solvents used. The container must be in good condition with no leaks.

• Label the Container: Before adding any waste, affix a hazardous waste label. Fill in all required information:

  • Generator's Name and Contact Information

  • Accumulation Start Date

  • Chemical Contents: List "Perthane" and any other constituents (e.g., "Perthane in Acetone").

  • Hazards: Check the appropriate hazard boxes (e.g., Toxic, Environmental Hazard).

• Add Waste:

  • Carefully transfer all Perthane-contaminated materials into the container. This includes unused stock, reaction mixtures, contaminated solvents, and solid items like gloves, weigh boats, and pipette tips.

  • Keep the container closed at all times except when adding waste.

• Storage:

  • Store the container in a designated satellite accumulation area.

  • Ensure the storage area is secure and provides secondary containment to prevent spills.

• Disposal Request:

  • Once the container is full or the project is complete, submit a chemical waste pickup request to your institution's EHS department. Do not overfill the container.

Protocol 2: Decontamination of Perthane-Contaminated Glassware

Objective: To decontaminate non-disposable glassware for reuse.

Materials:

• Appropriate solvent (e.g., acetone)

• Laboratory detergent and brushes

• Three separate wash basins

• Hazardous waste container for solvent rinsate

Methodology:

• Initial Rinse (Solvent):

  • In a fume hood, rinse the glassware with a small amount of a solvent in which Perthane is soluble (e.g., acetone).

  • Pour the solvent rinsate into the designated Perthane hazardous waste container.

  • Repeat this rinse two more times (triple rinse). This rinsate is considered hazardous waste.

• Wash (Detergent):

  • Wash the triple-rinsed glassware thoroughly with laboratory detergent and warm water using appropriate brushes.

• Final Rinse (Water):

  • Rinse the glassware thoroughly with tap water, followed by a final rinse with deionized water.

• Drying:

  • Allow the glassware to air dry or place it in a drying oven as appropriate.

Visualizations

Caption: Workflow for the safe segregation and disposal of Perthane waste.

Caption: Decision logic for responding to a Perthane spill in the lab.

References

• 1. PERTHANE (TM) | 72-56-0 [chemicalbook.com]
• 2. Perthane | CymitQuimica [cymitquimica.com]
• 3. Perthane - Hazardous Agents | Haz-Map [haz-map.com]
• 4. Page loading... [wap.guidechem.com]

Reference Data & Comparative Studies

Cross-Validation of Analytical Methods for Perthane Determination: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three common analytical techniques for the quantification of Perthane, a chlorinated hydrocarbon insecticide. The selection of an appropriate analytical method is critical for accurate and reliable results in environmental monitoring, food safety testing, and toxicological studies. This document outlines the performance characteristics and detailed experimental protocols for Gas Chromatography with Electron Capture Detection (GC-ECD), Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Comparative Performance Data

The selection of an analytical method often involves a trade-off between sensitivity, selectivity, and cost. The following table summarizes the typical performance characteristics of GC-ECD, GC-MS/MS, and LC-MS/MS for the analysis of Perthane. These values are based on established methodologies for organochlorine pesticides and may vary depending on the specific matrix and laboratory conditions.

Parameter	GC-ECD	GC-MS/MS	LC-MS/MS
Limit of Detection (LOD)	0.01 - 0.1 µg/L	0.05 - 0.5 µg/L	0.1 - 1.0 µg/L
Limit of Quantitation (LOQ)	0.03 - 0.3 µg/L	0.15 - 1.5 µg/L	0.3 - 3.0 µg/L
Recovery	80 - 110%	85 - 115%	70 - 120%
Precision (RSD)	< 15%	< 10%	< 20%
Selectivity	Good	Excellent	Excellent
Cost	Low	Medium	High

Experimental Protocols

Detailed methodologies for sample preparation and instrumental analysis are crucial for reproducibility. The following sections provide standardized protocols for the analysis of Perthane using each of the three techniques.

Sample Preparation: QuEChERS Method

A common and effective method for extracting Perthane from various matrices like soil, food, and water is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[1][2][3][4]

Materials:

• Homogenizer

• 50 mL centrifuge tubes

• Acetonitrile (ACN)

• Magnesium sulfate (anhydrous)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) (optional, for pigmented matrices)

• Centrifuge

Procedure:

• Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.

• Extraction: Add 10 mL of acetonitrile to the tube. Shake vigorously for 1 minute.

• Salting-out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride. Shake immediately and vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes. The upper layer is the acetonitrile extract.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing 900 mg of anhydrous magnesium sulfate, 300 mg of PSA, and 300 mg of C18. For highly pigmented samples, 150 mg of GCB can be added.

• Final Centrifugation: Vortex the d-SPE tube for 1 minute and then centrifuge at ≥3000 rcf for 5 minutes.

• Analysis: The resulting supernatant is ready for analysis by GC or LC.

Gas Chromatography with Electron Capture Detection (GC-ECD)

GC-ECD is a highly sensitive technique for the detection of halogenated compounds like Perthane and is specified in EPA Method 8081B for organochlorine pesticides.

Instrumentation:

• Gas chromatograph equipped with an Electron Capture Detector (ECD)

• Capillary columns: A primary analytical column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) and a confirmation column of different polarity (e.g., DB-1701, 30 m x 0.25 mm ID, 0.25 µm film thickness) are recommended for confirmation of results.

Operating Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute

  • Ramp to 180 °C at 15 °C/min

  • Ramp to 280 °C at 5 °C/min, hold for 5 minutes

• Detector Temperature: 300 °C

• Makeup Gas: Nitrogen

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS offers enhanced selectivity and confirmation capabilities compared to GC-ECD, reducing the likelihood of false positives from matrix interferences.

Instrumentation:

• Gas chromatograph coupled to a triple quadrupole mass spectrometer

• Capillary column: A low-bleed phenyl-arylene polymer stabilized column (e.g., DB-5ms Ultra Inert, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable.

Operating Conditions:

• Injector Temperature: 280 °C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute

  • Ramp to 180 °C at 20 °C/min

  • Ramp to 300 °C at 10 °C/min, hold for 5 minutes

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Perthane Precursor Ion: m/z 235

  • Product Ions for Quantification and Confirmation: m/z 165, 200 (These are example transitions and should be optimized for the specific instrument).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

While GC is generally preferred for organochlorine pesticides, LC-MS/MS can be a viable alternative, particularly for complex matrices where derivatization is not desired.

Instrumentation:

• High-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Reversed-phase C18 column (e.g., 100 mm x 2.1 mm ID, 1.8 µm particle size).

Operating Conditions:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient Program:

  • Start with 60% B

  • Increase to 95% B over 8 minutes

  • Hold at 95% B for 2 minutes

  • Return to 60% B and equilibrate for 3 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Ion Source: ESI in positive ion mode

• Ion Source Temperature: 350 °C

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Perthane Precursor Ion: [M+H]+ (m/z 307)

  • Product Ions for Quantification and Confirmation: Specific product ions would need to be determined through infusion and optimization experiments.

Cross-Validation Workflow

The process of cross-validating analytical methods ensures that different techniques produce comparable and reliable results. A typical workflow for cross-validation is illustrated below.

References

• 1. scispace.com [scispace.com]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. iris.unito.it [iris.unito.it]
• 4. nucleus.iaea.org [nucleus.iaea.org]

A Comparative Guide to Inter-laboratory Perthane Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of analytical methodologies for the quantification of Perthane, an organochlorine pesticide. While a formal inter-laboratory comparison study for Perthane is not publicly available, this document synthesizes data from various independent studies to offer a comprehensive reference for researchers. The primary techniques discussed are Gas Chromatography with Electron Capture Detection (GC-ECD) and Gas Chromatography-Mass Spectrometry (GC-MS), which are commonly employed for the analysis of organochlorine pesticides in diverse matrices.

Data Presentation: A Comparative Overview of Quantitative Methods

The selection of an analytical method for Perthane quantification is contingent on factors such as the sample matrix, required sensitivity, and the desired level of specificity. The following tables summarize the performance characteristics of different methods based on available data.

Table 1: Performance Characteristics of GC-MSD for Perthane Quantification in Environmental Water Samples

Parameter	Value	Reference
Limit of Detection (LOD)	2.0 ng/L	[1]
Limit of Quantification (LOQ)	3.3 ng/L	[1]
Mean Recovery (10 ppb)	95.4%	[1]
Mean Recovery (50 ppb)	87.6%	[1]

Table 2: Performance Characteristics of GC-ECD for Organochlorine Pesticides (including Perthane) in Water

Parameter	Value	Reference
Method Detection Limit (MDL) Range	0.001 - 0.005 µg/L	[No specific value for Perthane, general range for organochlorine pesticides]
Limit of Quantification (LOQ) Range	0.002 - 0.016 µg/L	[No specific value for Perthane, general range for organochlorine pesticides]
Recovery Criteria (APHA)	50% - 150%	[No specific value for Perthane, general range for organochlorine pesticides]
Relative Standard Deviation (%RSD)	< 20%	[No specific value for Perthane, general range for organochlorine pesticides]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical results. The following sections outline the key experimental protocols for the quantification of Perthane.

1. Gas Chromatography-Mass Spectrometry (GC-MSD) for Perthane in Environmental Water

This method is suitable for the determination of a wide range of pesticides, including Perthane, in water samples.

• Sample Preparation:

  • Employ a Kuderna-Danish Evaporative Concentrator for the enrichment of the analyte concentration in the water samples.

• Instrumentation:

  • Gas Chromatograph: Agilent 8890 GC (or equivalent).

  • Mass Spectrometer: Agilent 7000D QQQ (or equivalent).

  • GC Column: 30m HP-5 MS UI capillary column.

• Chromatographic Conditions:

  • Carrier Gas: Helium.

  • Oven Temperature Program: Initial temperature of 70°C, held for 2 minutes, then ramped at a rate of 8°C/min to a final temperature of 280°C, and held for 10 minutes.

  • Injection Mode: Selected Ion Monitoring (SIM) is used to scan for specific ions, with set retention time (RT), precursor and fragmentation ions, entrance voltage, and dwell time.

2. EPA Method 8081B: Organochlorine Pesticides by Gas Chromatography (GC-ECD)

This is a widely recognized method for the analysis of organochlorine pesticides, including Perthane, in various matrices such as water and soil.

• Sample Preparation (General):

  • Extraction: Extraction of the sample with an appropriate solvent (e.g., methylene chloride for water samples, acetonitrile for soil samples).

  • Cleanup: Use of techniques such as Florisil, silica gel, or gel permeation chromatography to remove interfering substances from the extract. For sediment samples, sulfur removal may be necessary using methods like Method 3660.

• Instrumentation:

  • Gas Chromatograph: Equipped with a glass-lined injection port and an Electron Capture Detector (ECD). Dual columns are recommended for confirmation.

  • GC Columns:

    • Primary Column: DB-5 or equivalent.

    • Confirmatory Column: DB-1701 or equivalent.

• Chromatographic Conditions:

  • Carrier Gas: Helium or Nitrogen.

  • Injector Temperature: 200-250°C.

  • Detector Temperature: 300-320°C.

  • Oven Temperature Program: A typical program starts at a lower temperature (e.g., 100-150°C) and ramps up to a higher temperature (e.g., 280-320°C) to elute all target analytes.

• Quality Control:

  • Regularly check for the degradation of sensitive compounds like DDT and endrin to ensure system inertness. Degradation should not exceed 15%.

Mandatory Visualization

Caption: Simplified metabolic fate of Perthane in rats.

Caption: General experimental workflow for Perthane quantification.

References

• 1. agilent.com [agilent.com]

A Comparative Analysis of Perthane's Toxicity with Other Organochlorine Pesticides

This guide provides a comprehensive comparison of the toxicity of Perthane with other prominent organochlorine pesticides, namely dichlorodiphenyltrichloroethane (DDT), dieldrin, and aldrin. It is designed for researchers, scientists, and drug development professionals, offering a detailed overview of acute toxicity data, experimental methodologies, and known toxicological mechanisms.

Quantitative Toxicity Data

The acute toxicity of organochlorine pesticides is commonly expressed as the median lethal dose (LD50), which is the dose required to be lethal to 50% of a tested population. A lower LD50 value indicates higher acute toxicity. The following table summarizes the oral and dermal LD50 values for Perthane, DDT, Dieldrin, and Aldrin in various animal models.

Pesticide	Animal Model	Route of Administration	LD50 (mg/kg body weight)
Perthane	Rat	Oral	8170
Mouse	Oral	9340
DDT	Rat	Oral	113 - 800[1][2][3]
Mouse	Oral	135 - 300[2]
Rabbit	Oral	250
Guinea Pig	Oral	150
Dieldrin	Rat	Oral	38 - 52[4]
Dog	Oral	65 - 95
Rat	Dermal	64 - 213
Aldrin	Rat	Oral	46 - 63
Rat	Dermal	98 - 274

Experimental Protocols

The determination of acute toxicity, particularly the LD50 value, is conducted under standardized experimental protocols to ensure reproducibility and comparability of data. A widely accepted method is the Acute Oral Toxicity test, following guidelines such as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity - Fixed Dose Procedure (Adapted from OECD Guideline 423)

This method is a stepwise procedure using a small number of animals to classify a substance's toxicity.

1. Principle: The test substance is administered orally to a group of animals at one of a series of fixed dose levels. The subsequent dosing steps are determined by the presence or absence of mortality in the preceding step. The objective is to identify a dose that causes evident toxicity but no mortality, and a dose that causes mortality.

2. Animal Model:

• Species: Typically, a laboratory strain of rat (e.g., Wistar or Sprague-Dawley) is used.

• Age and Weight: Young, healthy adult animals of a specific weight range are selected.

• Housing: Animals are housed in controlled conditions with respect to temperature, humidity, and light cycle, with free access to standard laboratory diet and drinking water, except for a brief fasting period before dosing.

3. Test Substance Preparation and Administration:

• Vehicle: The test substance is typically dissolved or suspended in a suitable vehicle, such as corn oil or water. The vehicle should be non-toxic at the volume administered.

• Administration: The substance is administered in a single dose by gavage using a stomach tube or a suitable intubation cannula. The volume administered should be kept as low as practical.

4. Dosing Procedure:

• Starting Dose: The initial dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight) based on any existing information about the substance's toxicity.

• Stepwise Dosing:

  • Initially, three animals are dosed at the selected starting dose.

  • If mortality occurs in two or three animals, the test is repeated at a lower dose level with a new group of three animals.

  • If one animal dies, the test is repeated at the same dose level with three more animals.

  • If no mortality occurs, the test is repeated at a higher dose level with a new group of three animals.

  • This procedure continues until the dose causing no mortality and the dose causing mortality are identified.

5. Observation:

• Duration: Animals are observed for a period of 14 days.

• Clinical Signs: Observations are made systematically and recorded regularly. This includes changes in skin and fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous system, and somatomotor activity and behavior patterns.

• Body Weight: Individual animal weights are recorded shortly before the test substance is administered and at least weekly thereafter.

• Pathology: At the end of the observation period, all surviving animals are euthanized and subjected to a gross necropsy. Any macroscopic pathological changes are recorded.

Signaling Pathways and Mechanisms of Toxicity

Organochlorine pesticides exert their toxic effects through various mechanisms, primarily targeting the nervous system. However, they can also impact other systems, such as the endocrine system.

DDT: Sodium Channel Modulation and Amyloid Pathway Interference

The primary mechanism of DDT's neurotoxicity involves its interaction with voltage-gated sodium channels in neurons.

DDT's impact on neuronal function and amyloid pathways.

DDT binds to a site on the voltage-gated sodium channels, causing them to remain open for an extended period. This leads to a prolonged influx of sodium ions, resulting in neuronal hyperexcitability, which manifests as tremors and convulsions. Recent studies have also suggested a link between DDT exposure and Alzheimer's disease, indicating that DDT can increase the production of amyloid-beta peptides, the main component of the amyloid plaques found in the brains of Alzheimer's patients.

Dieldrin and Aldrin: GABA Receptor Antagonism and Endocrine Disruption

Dieldrin and its precursor, aldrin, are potent neurotoxins that act as antagonists of the gamma-aminobutyric acid (GABA) receptor.

Toxic mechanisms of Dieldrin and Aldrin.

GABA is the primary inhibitory neurotransmitter in the central nervous system. By blocking the GABA-A receptor, dieldrin and aldrin prevent the influx of chloride ions into neurons, thereby inhibiting the hyperpolarization that would normally suppress neuronal firing. This leads to a state of uncontrolled neuronal excitation, resulting in convulsions. Additionally, these pesticides have been shown to interact with hormone receptors, such as estrogen and androgen receptors, leading to endocrine-disrupting effects.

Perthane: Potential for Endocrine Disruption

The exact signaling pathways for Perthane's toxicity are less well-characterized compared to DDT, Dieldrin, and Aldrin. However, its structural similarity to other organochlorine pesticides suggests a potential for neurotoxic effects. Furthermore, some studies indicate that Perthane may act as an endocrine disruptor, potentially interfering with hormone signaling pathways. More research is needed to fully elucidate the specific molecular targets and signaling cascades affected by Perthane.

Conclusion

This comparative guide highlights the varying degrees of acute toxicity among Perthane, DDT, Dieldrin, and Aldrin. While all are organochlorine pesticides with known neurotoxic potential, their specific mechanisms of action and potency differ. DDT primarily targets voltage-gated sodium channels, while Dieldrin and Aldrin are potent GABA-A receptor antagonists. Perthane, being the least acutely toxic of the four, likely shares some of these neurotoxic properties, with emerging evidence also pointing towards endocrine disruption. The provided experimental protocols offer a standardized framework for assessing and comparing the toxicity of these and other chemical compounds. Further research into the specific signaling pathways affected by Perthane is crucial for a more complete understanding of its toxicological profile.

References

• 1. npic.orst.edu [npic.orst.edu]
• 2. HEALTH EFFECTS - Toxicological Profile for DDT, DDE, and DDD - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. DDT - Wikipedia [en.wikipedia.org]
• 4. ALDRIN/DIELDRIN - An Assessment of the Health Risks of Seven Pesticides Used for Termite Control - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Guide to Cleanup Cartridges for Perthane Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of various solid-phase extraction (SPE) cartridges for the cleanup of Perthane, an organochlorine pesticide. The selection of an appropriate cleanup cartridge is critical for achieving accurate and reliable analytical results by effectively removing matrix interferences prior to chromatographic analysis. This comparison is based on experimental data for Perthane recovery, highlighting the performance of different sorbent materials.

Comparison of Perthane Recovery Rates

The efficiency of a cleanup cartridge is primarily determined by its ability to retain the analyte of interest while allowing interfering compounds to be washed away, followed by the effective elution of the analyte. The following table summarizes the recovery rates of Perthane using different types of SPE cartridges.

Cartridge Sorbent	Matrix	Extraction Method	% Recovery	Reference
Florisil	Fatty Foods	Matrix Solid-Phase Dispersion	Good (Specific data not provided)	[1]
C18	Fatty Foods	QuEChERS	Good (Specific data not provided)	[1]
C18	Water	Solid-Phase Extraction	>70% (for general organochlorine pesticides)	[2]
PSA (Primary Secondary Amine)	Fatty Foods	QuEChERS	Good (Specific data not provided)	[1]

Experimental Methodologies

Detailed experimental protocols are crucial for replicating and comparing results. Below are generalized experimental protocols for sample cleanup using SPE cartridges for Perthane analysis.

Solid-Phase Extraction (SPE) Cleanup Protocol (General)

This protocol outlines the basic steps for using SPE cartridges like Florisil, C18, or PSA for the cleanup of sample extracts.

• Cartridge Conditioning: The SPE cartridge is first conditioned to activate the sorbent. This typically involves passing a specific volume of a non-polar solvent (e.g., hexane), followed by a more polar solvent in which the sample is dissolved (e.g., acetonitrile or methylene chloride).

• Sample Loading: The sample extract, dissolved in an appropriate solvent, is loaded onto the conditioned cartridge. The flow rate is controlled to ensure optimal interaction between the analytes and the sorbent.

• Washing: The cartridge is washed with a solvent or a series of solvents of specific polarity to elute interfering compounds while retaining the analyte of interest (Perthane).

• Elution: Perthane is eluted from the cartridge using a solvent that is strong enough to disrupt the analyte-sorbent interaction. The choice of elution solvent depends on the sorbent material and the analyte's properties.

• Concentration and Analysis: The eluate containing the purified Perthane is typically concentrated under a gentle stream of nitrogen and then reconstituted in a suitable solvent for analysis by gas chromatography (GC) or other analytical techniques.

QuEChERS with d-SPE Cleanup Protocol

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a popular sample preparation technique that often incorporates a dispersive SPE (d-SPE) step for cleanup.

• Extraction: A homogenized sample is extracted with an organic solvent (typically acetonitrile) in the presence of salts (e.g., magnesium sulfate, sodium chloride) to induce phase separation.

• Dispersive SPE (d-SPE) Cleanup: An aliquot of the supernatant from the extraction step is transferred to a tube containing a d-SPE sorbent mixture. For fatty matrices, this often includes C18 and/or PSA to remove lipids and other interferences. The mixture is vortexed and then centrifuged.

• Analysis: The cleaned-up supernatant is then ready for direct injection or after a concentration/solvent exchange step for GC or LC analysis.

Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the logical flow of the experimental processes described.

Figure 1. General workflow for Perthane cleanup using Solid-Phase Extraction (SPE).

Figure 2. Workflow for Perthane analysis using the QuEChERS method with d-SPE cleanup.

Conclusion

The choice of cleanup cartridge for Perthane analysis depends on the sample matrix. For fatty food matrices, both QuEChERS with a d-SPE step using C18 and PSA, and matrix solid-phase dispersion with Florisil have been shown to be effective. For aqueous samples, C18 cartridges are a reliable option for the broader class of organochlorine pesticides. The selection should be guided by the specific requirements of the analysis, including the complexity of the matrix, required detection limits, and available instrumentation. It is recommended to perform method validation with spiked samples to determine the optimal cartridge and conditions for a specific application.

References

• 1. labsertchemical.com [labsertchemical.com]
• 2. researchgate.net [researchgate.net]

Navigating New Frontiers: A Comparative Guide to Method Validation for Perthane Analysis in Diverse Matrices

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is paramount for ensuring data integrity and reliability. This guide provides a comprehensive comparison of validated methods for the analysis of Perthane, an organochlorine pesticide, in various new matrices. By presenting objective performance data and detailed experimental protocols, this document serves as a practical resource for laboratories seeking to establish or optimize Perthane analysis.

The selection of an appropriate analytical method is a critical first step when expanding analysis to new sample types. This guide focuses on two widely accepted techniques for pesticide residue analysis: Gas Chromatography with Electron Capture Detection (GC-ECD) and Gas Chromatography-Mass Spectrometry (GC-MS), often following a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation protocol. The performance of these methods is evaluated across representative matrices, including water, soil, and a common food commodity, to aid in the selection of the most suitable approach for specific research needs.

Comparative Performance Data

The following tables summarize the key validation parameters for Perthane analysis using different analytical methodologies. These parameters, including linearity, recovery, precision, and limits of detection and quantification, are crucial for assessing the performance and suitability of a method for a given matrix.

Table 1: Method Performance for Perthane Analysis in Water

Parameter	Method	Value
Linearity (R²)	GC-ECD (EPA 8081B)	>0.99
Recovery (%)	GC-ECD (EPA 8081B)	70-120
Precision (RSD %)	GC-ECD (EPA 8081B)	<20
LOD (µg/L)	GC-ECD (EPA 8081B)	~0.05
LOQ (µg/L)	GC-ECD (EPA 8081B)	~0.1

Table 2: Method Performance for Perthane Analysis in Soil

Parameter	Method	Value
Linearity (R²)	GC-MS	>0.99
Recovery (%)	GC-MS	70-120
Precision (RSD %)	GC-MS	<15
LOD (µg/kg)	GC-MS	~1
LOQ (µg/kg)	GC-MS	~5

Table 3: Method Performance for Perthane Analysis in Food Matrices (e.g., Fruits and Vegetables) using QuEChERS and GC-MS/MS

Parameter	Method	Value
Linearity (R²)	GC-MS/MS	>0.99
Recovery (%)	GC-MS/MS	80-110
Precision (RSD %)	GC-MS/MS	<15
LOD (µg/kg)	GC-MS/MS	~1
LOQ (µg/kg)	GC-MS/MS	~10

Experimental Protocols

Detailed and standardized protocols are the bedrock of reproducible and reliable analytical results. Below are representative methodologies for the extraction and analysis of Perthane in different matrices.

QuEChERS Sample Preparation for Food Matrices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for the analysis of pesticide residues in food.[1][2]

1. Sample Homogenization:

• Weigh 10-15 g of a representative portion of the homogenized sample into a 50 mL centrifuge tube.

2. Extraction:

• Add 10 mL of acetonitrile to the centrifuge tube.

• For samples with low water content, add an appropriate amount of water to ensure a total volume of ~10 mL.

• Add an appropriate internal standard.

• Shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, and 0.5 g disodium citrate sesquihydrate).

• Immediately shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup sorbent (e.g., primary secondary amine (PSA) and MgSO₄). The choice of sorbent may vary depending on the matrix.

• Vortex for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

• The resulting supernatant is ready for GC analysis.

Gas Chromatography (GC) Analysis (based on EPA Method 8081B)

EPA Method 8081B is a common method for the determination of organochlorine pesticides in extracts from solid and liquid matrices using a gas chromatograph with an electron capture detector (GC-ECD) or a mass spectrometer (GC-MS).[3][4][5]

1. Instrumental Conditions:

• Injector: Split/splitless inlet, operated in splitless mode.

• Column: A non-polar or semi-polar capillary column suitable for pesticide analysis (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Oven Temperature Program: An optimized temperature program to ensure separation of Perthane from other potential interferences. A typical program might start at a lower temperature, ramp to an intermediate temperature, and then ramp to a final temperature to elute all compounds.

• Detector:

  • Electron Capture Detector (ECD): Highly sensitive to halogenated compounds like Perthane.

  • Mass Spectrometer (MS): Provides higher selectivity and confirmation of the analyte's identity through its mass spectrum. Operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity.

2. Calibration:

• A multi-point calibration curve is generated using standards of known Perthane concentrations. Matrix-matched standards are recommended to compensate for matrix effects.

3. Quality Control:

• Regular analysis of blanks, fortified blanks, and sample duplicates to monitor for contamination, accuracy, and precision.

Visualizing the Workflow

To provide a clearer understanding of the analytical processes, the following diagrams illustrate the key steps in the sample preparation and analysis workflows.

QuEChERS sample preparation workflow.

Gas Chromatography analysis workflow.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. NEMI Method Summary - 8081B [nemi.gov]
• 5. Analytical Method [keikaventures.com]

Unraveling the Carcinogenic Potential of Perthane and its Metabolites: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the carcinogenic potential of the organochlorine pesticide Perthane and its predicted metabolites. This analysis is based on available experimental data and highlights the need for further investigation into the specific metabolic pathways and toxicological profiles of these compounds.

Perthane, chemically known as 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane, is a structural analogue of the insecticide DDT. Due to this structural similarity, its metabolism is predicted to follow a similar pathway, leading to the formation of several key metabolites. This guide synthesizes the available carcinogenicity data for Perthane and compares it with data for its presumed metabolites, drawing parallels with the known carcinogenic profiles of structurally similar compounds.

Executive Summary of Carcinogenic Potential

Compound	Species/System	Key Findings	Citation
Perthane	F344 Rats (Male & Female)	Not carcinogenic under the conditions of the bioassay.	[1]
B6C3F1 Mice (Male)	Not carcinogenic under the conditions of the bioassay.	[1]
B6C3F1 Mice (Female)	Suggestive of a carcinogenic effect, with a dose-related increase in hepatocellular carcinomas or adenomas.	[1]
Predicted Metabolite Analogue: p,p'-DDE	Human Breast Cancer Cells	Potent androgen antagonist; may increase breast cancer progression by opposing the androgen signaling pathway.	[2]
Human Studies (Combined Analysis)	Does not support a strong association between plasma/serum concentrations and breast cancer risk.	[3]
Predicted Metabolite Analogue: Benzophenone	F344/N Rats (Male)	Some evidence of carcinogenic activity (renal tubule adenoma).
F344/N Rats (Female)	Equivocal evidence of carcinogenic activity (mononuclear cell leukemia, histiocytic sarcoma).
B6C3F1 Mice (Male)	Some evidence of carcinogenic activity (hepatocellular neoplasms).
B6C3F1 Mice (Female)	Equivocal evidence of carcinogenic activity (histiocytic sarcoma, hepatocellular adenoma).

Experimental Protocols

Bioassay of Perthane for Possible Carcinogenicity

A bioassay of p,p'-ethyl-DDD (Perthane) for potential carcinogenicity was conducted by the National Cancer Institute. The experimental design involved the administration of the test chemical in the feed to F344 rats and B6C3F1 mice.

• Animal Models:

  • Fischer 344 (F344) rats

  • B6C3F1 mice

• Group Size: 50 animals of each sex per group.

• Dosing Regimen:

  • Rats (Male and Female): 3,500 or 7,000 ppm in the diet for 105 weeks.

  • Male Mice: 2,500 or 5,000 ppm in the diet for 105 weeks.

  • Female Mice: Initial doses of 5,000 or 10,000 ppm were reduced after 48 weeks to 1,000 and 3,000 ppm, respectively, due to excessive body weight reduction. The time-weighted average doses were 2,828 and 6,200 ppm over 105 weeks.

• Control Groups: Matched control groups of 20 untreated animals of each sex for each species.

• Duration: 105 weeks.

• Endpoint: Histopathological examination for the presence of tumors.

The following diagram illustrates the experimental workflow of the National Cancer Institute's bioassay of Perthane.

NCI Bioassay Workflow for Perthane

Predicted Metabolic Pathway of Perthane

Based on the metabolism of the structurally similar compound DDT, the following metabolic pathway for Perthane is proposed. This pathway involves dehydrochlorination, reductive dechlorination, and oxidation reactions.

Predicted Metabolic Pathway of Perthane

Discussion of Carcinogenic Potential

The National Cancer Institute's bioassay concluded that Perthane was not carcinogenic in male and female F344 rats and male B6C3F1 mice under the tested conditions. However, the results for female B6C3F1 mice were suggestive of a carcinogenic effect, showing a dose-related increase in liver tumors. This finding warrants further investigation to understand the potential sex-specific carcinogenic mechanisms of Perthane.

While direct carcinogenicity data for the predicted metabolites of Perthane are lacking, information on structurally similar compounds provides some insights. The DDT metabolite, p,p'-DDE, a presumed analogue of a Perthane metabolite, has been investigated for its role in breast cancer. Studies have shown it to be a potent androgen antagonist, which could contribute to breast cancer progression. However, a combined analysis of several human studies did not find a strong link between p,p'-DDE levels and breast cancer risk.

Another predicted metabolite, 4,4'-diethylbenzophenone, is structurally similar to benzophenone. Carcinogenicity studies on benzophenone have shown some evidence of carcinogenic activity in male rats (renal tubule adenoma) and male mice (hepatocellular neoplasms), with equivocal findings in female rats and mice. These findings suggest that the benzophenone moiety could be of toxicological concern.

Potential Signaling Pathways in Pesticide-Induced Carcinogenesis

While specific signaling pathways affected by Perthane have not been elucidated, organochlorine pesticides, in general, are known to induce oxidative stress, which can play a crucial role in carcinogenesis. The generation of reactive oxygen species (ROS) can lead to cellular damage and activate various signaling pathways involved in cell proliferation, survival, and inflammation.

The following diagram illustrates a general overview of signaling pathways that can be affected by pesticide-induced oxidative stress. It is important to note that this is a generalized pathway and its specific relevance to Perthane and its metabolites requires further investigation.

General Pesticide-Induced Carcinogenesis Pathways

Conclusion

The available data suggests that Perthane has a low carcinogenic potential in rats and male mice. However, the suggestive evidence of a carcinogenic effect in female mice highlights the need for a more in-depth understanding of its sex-specific toxicity. Furthermore, the lack of direct carcinogenicity data for its predicted metabolites is a significant knowledge gap. The carcinogenic potential of structurally similar compounds, such as benzophenone, indicates that the metabolites of Perthane may not be entirely benign. Future research should focus on definitively identifying the metabolic pathways of Perthane, assessing the carcinogenic potential of its individual metabolites, and elucidating the specific signaling pathways involved in any observed toxicity. This will enable a more accurate and comprehensive risk assessment for human exposure to Perthane.

References

• 1. Bioassay of p,p'-ethyl-DDD for possible carcinogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NTP Technical Report on the Toxicology and Carcinogenesis Studies of Perfluorooctanoic Acid (CASRN 335-67-1) Administered in Feed to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats (Revised) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Technical Reports [ntp.niehs.nih.gov]

Comparative Analysis of Perthane and Modern Adrenocortical and Prostate Cancer Therapeutics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a statistical and mechanistic comparison of Perthane, a historical organochlorine compound, with contemporary therapeutics used in the management of conditions for which Perthane was once investigated, namely adrenocortical carcinoma and hormone-dependent cancers. Due to its discontinuation for medicinal use, quantitative dose-response data for Perthane is limited and largely qualitative. In contrast, extensive clinical and preclinical data are available for modern alternatives such as mitotane for adrenocortical carcinoma, and enzalutamide, abiraterone, and bicalutamide for prostate cancer. This guide summarizes the available data to facilitate objective comparison.

Quantitative Dose-Response Data

The following tables summarize the available dose-response data for Perthane and its modern therapeutic alternatives. It is important to note that the data for Perthane is derived from historical in vivo studies and clinical observations, and therefore lacks the precision of in vitro IC50 values.

Table 1: Perthane Dose-Response Data (Qualitative)

Species	Dosage/Concentration	Observed Effect	Source
Dog	25-100 mg/kg (in diet)	Damage to adrenal cortex (fascicular and reticular zones)	Historical Animal Studies
Dog	5,000 ppm (approx. 105 mg/kg/day) in diet	Marked atrophy of the adrenal cortex	Historical Animal Studies
Human	1,800 - 8,000 mg/day	Investigational cancer treatment; associated with nausea, vomiting, and skin rash	Historical Clinical Reports

Table 2: Mitotane In Vitro Dose-Response Data in Adrenocortical Carcinoma (ACC) Cell Lines

Cell Line	IC50 (µM)	Assay	Source
HAC-15 (control)	39.4 ± 6.2	MTT Assay	[1][2]
HAC-15 (mitotane-resistant)	102.2 ± 7.3	MTT Assay	[1][2]
H295R	~10-50 (cytotoxic effects)	Various	[1]

Table 3: Antiandrogen In Vitro Dose-Response Data in Prostate Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Assay	Source
Enzalutamide	LNCaP	~8.8 - 11.5	Cell Viability/Growth
Enzalutamide	C4-2B (resistant)	14.77	Cell Viability
Abiraterone	LNCaP	~10	Cell Growth
Abiraterone	PC-3	~30	Cell Proliferation
Bicalutamide	LNCaP	0.16 - 0.35	AR Antagonism/Transcription
Bicalutamide	VCaP	45.20 - 51.61	Antiproliferative
Bicalutamide	HepG2 (AR-transfected)	0.2	AR-mediated Transcription

Experimental Protocols

A detailed methodology for a standard cell viability assay, such as the MTT assay, is crucial for interpreting and reproducing dose-response data.

Protocol: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Cell Viability Assay

This protocol is adapted for adherent cancer cell lines cultured in 96-well plates.

Materials:

• Adherent cancer cell line of interest

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), sterile

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile culture plates

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).

  • Incubate the plate for 24 hours to allow cells to attach and resume growth.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds (e.g., Perthane, mitotane, enzalutamide) in the appropriate vehicle (e.g., DMSO) and then in serum-free or complete medium.

  • Remove the medium from the wells and replace it with 100 µL of medium containing the various concentrations of the test compounds. Include vehicle-only control wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Return the plate to the incubator and incubate for 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to a purple formazan precipitate.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently on an orbital shaker for about 15 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Use a reference wavelength of 630 nm to reduce background noise.

• Data Analysis:

  • Subtract the average absorbance of the blank (medium only) wells from the absorbance of all other wells.

  • Express the cell viability as a percentage of the vehicle-treated control cells.

  • Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve and calculate the IC50 value.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the proposed signaling pathway for Perthane, the established pathways for its alternatives, a typical experimental workflow for dose-response analysis, and a logical comparison of these compounds.

Caption: Inferred signaling pathway for Perthane in adrenocortical cells.

Caption: Signaling pathway of Mitotane in adrenocortical carcinoma cells.

Caption: Mechanism of action for Androgen Receptor antagonists like Enzalutamide.

Caption: Experimental workflow for a cell viability dose-response assay.

Caption: Logical comparison of therapeutic targets and mechanisms.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. broadpharm.com [broadpharm.com]

Isotope Dilution Mass Spectrometry: The Gold Standard for Accurate Perthane Quantification

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of environmental monitoring and toxicology, the precise and accurate quantification of organochlorine pesticides like Perthane is paramount. As regulatory standards become more stringent and research demands higher quality data, the analytical methodologies employed are subjected to intense scrutiny. This guide provides a comprehensive comparison between Isotope Dilution Mass Spectrometry (IDMS) and conventional Gas Chromatography-Mass Spectrometry (GC-MS) with external standardization for the quantification of Perthane.

Isotope Dilution Mass Spectrometry (IDMS) emerges as a definitive method, offering unparalleled accuracy by correcting for sample preparation inefficiencies and matrix effects.[1] This is achieved by introducing a known amount of an isotopically labeled version of Perthane into the sample at the beginning of the analytical workflow. This internal standard, being chemically identical to the native Perthane, experiences the same losses during extraction, cleanup, and analysis, allowing for a highly accurate final concentration to be determined based on the ratio of the native to the labeled compound.[1]

Conventional GC-MS methods, while widely used for pesticide residue analysis, often rely on external standardization.[2][3] This approach can be susceptible to inaccuracies arising from matrix-induced signal suppression or enhancement, as well as analyte losses during sample preparation, leading to less reliable results compared to IDMS.

Comparative Analysis of Quantitative Performance

The superior performance of IDMS in terms of accuracy, precision, and reliability is evident when compared to traditional external standard GC-MS methods. The use of an isotopically labeled internal standard in IDMS effectively nullifies errors introduced during the analytical process.

Parameter	Isotope Dilution Mass Spectrometry (IDMS)	GC-MS with External Standard	Rationale for Performance Difference
Accuracy (Recovery)	95-105% (typically)	70-120% (can be highly variable)	IDMS intrinsically corrects for analyte loss during sample preparation and matrix effects. External standard methods are prone to these sources of error.
Precision (RSD)	< 5%	< 15%	The ratio measurement in IDMS is inherently more precise than the absolute signal measurement in external standard methods.[2]
**Linearity (R²) **	> 0.999	> 0.995	Both methods can achieve good linearity, but IDMS often provides a more robust and reliable calibration over a wider dynamic range.
Limit of Quantification (LOQ)	Lower LOQs achievable due to reduced noise and interference	Dependent on matrix effects and cleanup efficiency	The high selectivity of monitoring for both native and labeled ions in IDMS can lead to lower detection limits.
Matrix Effect	Minimized	Significant potential for signal suppression or enhancement	The co-eluting isotopically labeled standard in IDMS experiences the same matrix effects as the native analyte, effectively canceling them out.

Experimental Protocols

Detailed methodologies for both IDMS and a conventional GC-MS method for Perthane quantification are provided below. These protocols are based on established practices for organochlorine pesticide analysis.

Isotope Dilution Mass Spectrometry (IDMS) Method

1. Sample Preparation (QuEChERS Extraction)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis in various matrices, including soil.

• Sample Homogenization: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of isotopically labeled Perthane (e.g., ¹³C₁₂-Perthane) solution in a suitable solvent to the sample. The amount should be chosen to be close to the expected concentration of native Perthane.

• Hydration (for dry samples): If the soil is dry, add an appropriate amount of water and allow it to hydrate for 30 minutes.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a suitable sorbent mixture (e.g., primary secondary amine (PSA) and C18) to remove interfering matrix components.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract: Transfer the cleaned extract into an autosampler vial for GC-MS analysis.

2. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for Perthane analysis.

  • Inlet: Splitless injection at 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for both native Perthane and the isotopically labeled internal standard.

  • Data Analysis: The concentration of Perthane is calculated based on the ratio of the peak area of the native analyte to the peak area of the isotopically labeled internal standard and the known amount of the internal standard added.

Conventional GC-MS Method with External Standard

1. Sample Preparation (QuEChERS Extraction)

The sample preparation procedure is identical to the IDMS method, with the exception that no isotopically labeled internal standard is added at the beginning. An internal standard (e.g., a compound with similar chemical properties to Perthane but not present in the sample) may be added just before injection to correct for injection volume variability.

2. GC-MS Analysis

The GC-MS conditions are the same as for the IDMS method.

3. Quantification

• Calibration Curve: A series of external calibration standards of Perthane at different known concentrations are prepared and analyzed. A calibration curve is constructed by plotting the peak area of Perthane against its concentration.

• Quantification: The concentration of Perthane in the sample extract is determined by comparing its peak area to the calibration curve. The final concentration in the original sample is then calculated by taking into account the initial sample weight and any dilution factors.

Workflow for Perthane Quantification using IDMS

References

• 1. Research Collection | ETH Library [research-collection.ethz.ch]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Perthane: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical reagents is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of Perthane, a chlorinated hydrocarbon insecticide. Adherence to these protocols is vital to protect both laboratory personnel and the environment.

Perthane, also known by its chemical name 1,1-dichloro-2,2-bis(p-ethylphenyl)ethane, is a crystalline solid that is insoluble in water.[1][2] Due to its chemical nature as an organochlorine pesticide, Perthane is subject to stringent disposal regulations.[3][4] The information below summarizes its key properties and outlines the recommended disposal workflow for small quantities typically found in a laboratory setting.

Key Chemical and Physical Properties of Perthane

A thorough understanding of a chemical's properties is the first step toward safe handling and disposal. The following table summarizes the key quantitative data for Perthane.

Property	Value
Molecular Formula	C₁₈H₂₀Cl₂
Molecular Weight	307.26 g/mol [5]
Melting Point	56-57°C
Boiling Point	391.87°C (estimated)
Flash Point	>100 °C
Water Solubility	Insoluble
CAS Number	72-56-0

Perthane Disposal Workflow

The proper disposal of Perthane involves a multi-step process that prioritizes safety and regulatory compliance. The following diagram illustrates the decision-making and operational workflow for handling unwanted Perthane in a laboratory environment.

Caption: A flowchart outlining the decision-making and procedural steps for the safe disposal of Perthane in a laboratory setting.

Detailed Experimental Protocol for Perthane Disposal

The following steps provide a detailed methodology for the proper disposal of small quantities of Perthane. This protocol is based on general best practices for handling hazardous chemical waste and should be adapted to comply with your institution's specific policies and local regulations.

1. Initial Assessment and Preparation:

• Identify and Quantify: Clearly identify the Perthane waste and determine the quantity to be disposed of. This procedure is intended for small, laboratory-scale amounts.

• Consult the Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for Perthane. Pay close attention to sections on handling, storage, hazards, and personal protective equipment (PPE).

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

2. Segregation and Containment:

• Waste Segregation: Do not mix Perthane waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Container Selection: Use a designated, leak-proof, and chemically compatible container for the Perthane waste. The container must be in good condition and have a secure lid.

• Labeling: Clearly label the waste container with the words "Hazardous Waste," the full chemical name "Perthane," and the associated hazards (e.g., "Toxic," "Environmental Hazard").

3. Storage and Removal:

• Temporary Storage: Store the sealed and labeled waste container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials.

• Contact Environmental Health and Safety (EHS): Notify your institution's Environmental Health and Safety (EHS) department or the designated hazardous waste management personnel for pickup. Do not attempt to dispose of Perthane down the drain or in the regular trash.

• Return to Supplier: In some cases, it may be possible to return unused product to the manufacturer or supplier. Inquire about this possibility as a first option.

4. Ultimate Disposal:

• Professional Disposal: The ultimate disposal of organochlorine pesticides like Perthane should be conducted by licensed hazardous waste contractors. The recommended method for these types of chemicals is high-temperature incineration to ensure complete destruction.

• Regulatory Consultation: Disposal practices for hazardous waste are subject to change and vary by location. It is imperative to consult with environmental regulatory agencies for guidance on acceptable disposal practices.

Important Considerations:

• Spill Management: In the event of a spill, consult the SDS for appropriate cleanup procedures. Generally, this involves absorbing the material with an inert substance and collecting it in a sealed container for disposal as hazardous waste.

• Empty Containers: Empty Perthane containers are also considered hazardous waste and must be disposed of accordingly, unless they have been triple-rinsed following established procedures.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of Perthane, thereby fostering a secure research environment and upholding their commitment to environmental stewardship.

References

• 1. PERTHANE (TM) | 72-56-0 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Perthane - Hazardous Agents | Haz-Map [haz-map.com]
• 5. Perthane | CymitQuimica [cymitquimica.com]

Essential Safety and Logistical Information for Handling Perthane

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of Perthane (CAS: 72-56-0), a formerly used organochlorine insecticide.[1][2] Adherence to these procedures is critical to ensure personnel safety and environmental protection. Perthane is no longer registered for use as a pesticide in the United States.[1][2]

Chemical and Physical Properties

A clear understanding of Perthane's physical and chemical properties is fundamental to its safe handling. This data is crucial for anticipating its behavior under various laboratory conditions.

Property	Value	Source
Molecular Formula	C₁₈H₂₀Cl₂	[3]
Molecular Weight	307.26 g/mol
Appearance	Crystalline solid when pure; technical grade is a light yellow waxy solid.
Melting Point	56-57°C (133-135°F)
Boiling Point	Decomposes before boiling.
Solubility	Insoluble in water; soluble in acetone, kerosene, and diesel fuel.
Vapor Pressure	3.99E-06 mm Hg

Toxicity Data

Perthane is considered mildly toxic by ingestion but more hazardous via intravenous administration. It is classified as a questionable carcinogen with experimental data showing carcinogenic and tumorigenic effects.

Metric	Value	Species	Route	Source
LD50	>5000 mg/kg	Experimental Animals	Oral
LD50	6600 mg/kg	Rat	Oral
LD50	6600 mg/kg	Mouse	Oral
LD50	73 mg/kg	Rat	Intravenous

Procedural Guidance for Handling and Disposal

The following workflow provides step-by-step guidance for the safe handling and disposal of Perthane in a laboratory setting.

Caption: Workflow for safe handling and disposal of Perthane.

Personal Protective Equipment (PPE)

When handling Perthane, especially when weighing and diluting the neat chemical, the following personal protective equipment is recommended:

• Respiratory Protection : A NIOSH-approved half-face respirator equipped with an organic vapor/acid gas cartridge with a dust/mist filter.

• Hand Protection : Wear appropriate chemical protective gloves.

• Eye Protection : Chemical safety goggles are necessary to protect against splashes or dust.

• Skin and Body Protection : Wear chemical protective boots and appropriate lab clothing.

Storage

Perthane should be stored in a refrigerator, away from alkalis. It is sensitive to heat and can decompose, which may lead to spontaneous combustion under certain conditions.

Spill Response

In the event of a small spill:

• Remove Ignition Sources : Immediately eliminate all sources of ignition from the area.

• Dampen the Spill : Dampen the solid spill material with 60-70% ethanol.

• Containment : Transfer the dampened material into a suitable container for disposal.

• Final Cleanup : Use absorbent paper dampened with 60-70% ethanol to clean any remaining material.

• Decontamination : Wash all contaminated surfaces with 60-70% ethanol followed by a soap and water solution.

• Secure Waste : Seal all contaminated materials, including absorbent paper and any contaminated clothing, in a vapor-tight plastic bag for disposal.

Disposal Plan

The ultimate disposal of Perthane must be in accordance with all applicable environmental and public health regulations.

• Consult Regulations : Before attempting to dispose of Perthane waste, consult with environmental regulatory agencies for guidance on acceptable disposal practices.

• Hazardous Waste : Perthane and any materials contaminated with it should be treated as hazardous waste.

• Professional Disposal : It is recommended to use a licensed professional waste disposal service to dispose of this chemical. The only acceptable disposal procedure for organochlorine pesticides like Perthane is often incineration at high temperatures in specialized facilities.

• Container Disposal : Empty containers are considered hazardous waste and must be triple-rinsed before disposal or recycling. The rinsate should be collected and disposed of as hazardous waste. Programs like ChemClear may be available for the disposal of unwanted chemicals. Always check the product label for specific "Storage and Disposal" instructions.

References

• 1. Perthane | C18H20Cl2 | CID 6295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Perthane - Hazardous Agents | Haz-Map [haz-map.com]
• 3. Perthane | CymitQuimica [cymitquimica.com]